Desmethyl Erlotinib-d4-1

Core Science & Biosynthesis

What is Desmethyl Erlotinib-d4-1?

An In-depth Technical Guide to Desmethyl Erlotinib-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desmethyl Erlotinib-d4 is the stable isotope-labeled form of Desmethyl Erlotinib (B232), the primary active metabolite of the anti-cancer drug Erlotinib.[1][2] Erlotinib is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, used in the treatment of non-small cell lung cancer and pancreatic cancer.[3][4][5] The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, making Desmethyl Erlotinib-d4 an indispensable tool, primarily as an internal standard for the accurate quantification of Desmethyl Erlotinib in biological matrices using mass spectrometry.[6][7] This guide provides a comprehensive overview of its chemical properties, metabolic pathway, bioanalytical applications, and the biological context of its mechanism of action.

Core Chemical and Physical Properties

The fundamental properties of Desmethyl Erlotinib-d4 are critical for its application in analytical chemistry. The "-1" suffix often seen in product catalogs (Desmethyl Erlotinib-d4-1) is typically a supplier-specific identifier and does not alter the chemical nature of the core molecule, Desmethyl Erlotinib-d4.

Property	Data
Chemical Name	N-(3-ethynylphenyl-d4)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine
Synonyms	OSI-420-d4, CP-373420-d4
Chemical Formula	C₂₁H₁₇D₄N₃O₄
Molecular Weight	383.4 g/mol [8]
CAS Number	1216420-11-9[8]
Appearance	Solid
Purity	Typically ≥97%
Storage Conditions	-20°C, protected from light

Metabolic Pathway of Erlotinib

Erlotinib is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes CYP3A4 and, to a lesser extent, CYP1A2.[3][9][10] The main metabolic transformation is the O-demethylation of one of the methoxyethoxy side chains, which produces the pharmacologically active metabolite, Desmethyl Erlotinib (OSI-420).[9][11]

Caption: Metabolic conversion of Erlotinib to its active metabolite.

Application in Quantitative Bioanalysis

The key utility of Desmethyl Erlotinib-d4 is as an internal standard (IS) in pharmacokinetic studies. Because it is chemically identical to the analyte (Desmethyl Erlotinib), it co-elutes during chromatography and experiences similar ionization and matrix effects, but is differentiated by its higher mass. This allows for highly accurate and precise quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6]

General Bioanalytical Workflow

The process involves spiking a known quantity of the deuterated internal standard into a biological sample, followed by extraction, chromatographic separation, and detection.

Caption: Standard workflow for bioanalytical sample quantification.

Detailed Experimental Protocol: LC-MS/MS Quantification

This section outlines a typical protocol for the determination of Desmethyl Erlotinib in human plasma.

1. Materials and Reagents:

• Human plasma (K₂EDTA)

• Desmethyl Erlotinib analytical standard

• Desmethyl Erlotinib-d4 (Internal Standard) stock solution (e.g., 1 µg/mL in Methanol)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic Acid, LC-MS grade

• Ultrapure water

2. Sample Preparation (Protein Precipitation):

• a. Thaw plasma samples and calibration standards on ice.

• b. To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• c. Add 10 µL of the internal standard working solution (e.g., 50 ng/mL Desmethyl Erlotinib-d4 in 50% MeOH).

• d. Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• e. Vortex for 1 minute at high speed.

• f. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• g. Carefully transfer the supernatant to a clean autosampler vial for analysis.

3. Liquid Chromatography Conditions:

• LC System: UPLC/HPLC system (e.g., Waters Acquity, Agilent 1290)

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: 5% B to 95% B over 3.0 minutes, hold for 1.0 min, re-equilibrate for 1.0 min.

• Injection Volume: 5 µL

• Column Temperature: 40°C

4. Mass Spectrometry Conditions:

• MS System: Triple quadrupole mass spectrometer (e.g., Sciex 6500, Thermo TSQ)

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• Detection: Multiple Reaction Monitoring (MRM)

Quantitative Mass Spectrometry Data

The following table provides exemplar MRM transitions for the analyte and the internal standard. Values may require optimization based on the specific instrument used.

Compound	Precursor Ion (Q1 m/z)	Product Ion (Q3 m/z)	Ionization Mode
Desmethyl Erlotinib	380.2	278.1	ESI+
Desmethyl Erlotinib-d4 (IS)	384.2	282.1	ESI+

Biological Context: EGFR Signaling Pathway Inhibition

Erlotinib and its active metabolite, Desmethyl Erlotinib, function by competitively and reversibly inhibiting the ATP binding site of the EGFR tyrosine kinase.[10][12] In many cancers, EGFR is overactive, leading to uncontrolled cell growth. By blocking EGFR autophosphorylation, Erlotinib halts downstream signaling cascades, primarily the RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are critical for cell proliferation and survival.[13][14]

Caption: Inhibition of the EGFR signaling cascade by Desmethyl Erlotinib.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. OSI-420 | 183321-86-0 [chemicalbook.com]
• 3. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Erlotinib in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Erlotinib Impurities | SynZeal [synzeal.com]
• 9. ClinPGx [clinpgx.org]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. erlotinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 13. researchgate.net [researchgate.net]
• 14. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Core Chemical Properties of Desmethyl Erlotinib-d4

This technical guide provides a comprehensive overview of the chemical properties, experimental applications, and biological relevance of Desmethyl Erlotinib-d4. The content is tailored for researchers, scientists, and professionals engaged in drug development and metabolic studies.

Core Chemical Properties

Desmethyl Erlotinib-d4 is the deuterium-labeled version of Desmethyl Erlotinib (B232) (also known as OSI-420), which is a primary and pharmacologically active metabolite of Erlotinib.[1][2] Erlotinib is a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, used in the treatment of certain types of cancer.[3][4] The incorporation of four deuterium (B1214612) atoms into the molecule makes Desmethyl Erlotinib-d4 a valuable tool in pharmacokinetic and metabolic research, primarily as an internal standard for mass spectrometry-based quantification.[2][5]

Property	Value	Source
Chemical Formula	C₂₁H₁₇D₄N₃O₄	[2]
Molecular Weight	383.43 g/mol	[2][6]
CAS Number	1216420-11-9	[2][7]
Synonyms	OSI-420-d4, CP-373420-d4-1, 6-O-Desmethylerlotinib phenyl-2,4,5,6-d4	[5][7]
Physical Appearance	Solid	[8]
Storage Conditions	Store at -20°C for long-term stability (≥ 4 years). Can be shipped at room temperature in the continental US.	[8][9]
Purity	Typically >98%	[8]

Experimental Protocols

The primary application of Desmethyl Erlotinib-d4 is as an internal standard in bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to accurately quantify Erlotinib and its metabolites in biological matrices like plasma.[2][10]

1. Preparation of Stock Solutions

For analytical purposes, stock solutions are typically prepared in organic solvents.

• Dimethyl Sulfoxide (DMSO): A common solvent for creating high-concentration stock solutions (e.g., 10 mM or 25 mg/mL).[8][9]

• Dimethylformamide (DMF): Can be used to prepare stock solutions at concentrations up to 50 mg/mL.[9]

Storage of Stock Solutions:

• -80°C for up to 6 months.

• -20°C for up to 1 month.[8]

2. In Vivo Formulation Preparation

For pharmacokinetic studies in animal models, specific formulations are required to ensure bioavailability. The following are examples of formulations for oral or parenteral administration. It is recommended to prepare these fresh on the day of use.[8]

• Formulation 1 (for injections):

  • Start with a 10% DMSO stock solution.

  • Add 40% PEG300 and mix until clear.

  • Add 5% Tween-80 and mix.

  • Add 45% saline to reach the final volume. This protocol can yield a clear solution of at least 2.08 mg/mL.[8][11]

• Formulation 2 (for injections):

  • Prepare a 10% DMSO stock solution.

  • Add 90% (20% SBE-β-CD in Saline) and mix. This can achieve a clear solution of at least 2.5 mg/mL.[12]

• Formulation 3 (for oral administration):

  • Prepare a stock solution in DMSO.

  • Suspend the stock solution in a vehicle such as 0.5% carboxymethyl cellulose (B213188) (CMC) in water.[5]

3. Bioanalytical Method using LC-MS/MS

Desmethyl Erlotinib-d4 is used as an internal standard to account for variability during sample preparation and analysis.

• Sample Preparation: A protein precipitation step is commonly employed. Methanol or acetonitrile (B52724) is added to the plasma sample (containing the analyte and the internal standard) to precipitate proteins.[10][13] The sample is then centrifuged, and the supernatant is diluted and injected into the LC-MS/MS system.

• Chromatography: Reversed-phase high-performance liquid chromatography (RP-HPLC) is used to separate the analytes from other components in the sample.[10]

• Mass Spectrometry: A tandem mass spectrometer (MS/MS) is used for detection and quantification. The instrument is set to monitor specific precursor-to-product ion transitions for both the analyte (Desmethyl Erlotinib) and the internal standard (Desmethyl Erlotinib-d4). The stable isotope label ensures that the internal standard has nearly identical chemical and physical properties to the analyte but is distinguishable by its mass.[14]

Below is a generalized workflow for a typical bioanalytical experiment using Desmethyl Erlotinib-d4.

Bioanalytical workflow using Desmethyl Erlotinib-d4.

Signaling Pathway and Mechanism of Action

Desmethyl Erlotinib is an active metabolite of Erlotinib and, like its parent compound, functions as an inhibitor of the Epidermal Growth Factor Receptor (EGFR).[4][15] EGFR is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, differentiation, and survival.[3]

In many cancers, particularly non-small cell lung cancer, EGFR is often mutated or overexpressed, leading to uncontrolled cell growth.[3] Erlotinib and Desmethyl Erlotinib competitively and reversibly bind to the ATP-binding site within the tyrosine kinase domain of EGFR.[15] This binding prevents the autophosphorylation of tyrosine residues on the receptor, which is a critical step for activating downstream signaling cascades. By blocking this initial step, the drug effectively inhibits pathways such as the RAS/MAPK and PI3K/Akt pathways, ultimately leading to reduced tumor cell proliferation and survival.[9]

The following diagram illustrates the EGFR signaling pathway and the point of inhibition by Erlotinib and its active metabolite, Desmethyl Erlotinib.

Inhibition of EGFR signaling by Erlotinib/Desmethyl Erlotinib.

References

• 1. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. desmethyl erlotinib — TargetMol Chemicals [targetmol.com]
• 5. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 6. OSI-420-d4, Free Base (Desmethyl Erlotinib-d4) | C21H21N3O4 | CID 57369372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. OSI-420-d4, Free Base (Desmethyl Erlotinib-d4) [lgcstandards.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. caymanchem.com [caymanchem.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. dspace.library.uu.nl [dspace.library.uu.nl]
• 14. Bioanalysis of erlotinib, its O-demethylated metabolites OSI-413 and OSI-420, and other metabolites by liquid chromatography-tandem mass spectrometry with additional ion mobility identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ClinPGx [clinpgx.org]

Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of Desmethyl Erlotinib-d4-1

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core methodologies and data interpretation involved in the structure elucidation of Desmethyl Erlotinib-d4-1. This deuterated metabolite of Erlotinib (B232) is a critical internal standard for pharmacokinetic and metabolic studies, necessitating a thorough confirmation of its chemical structure. This document outlines the probable synthetic origin, the analytical workflow for structural confirmation, and the key quantitative data obtained from mass spectrometry and nuclear magnetic resonance spectroscopy.

Introduction

Desmethyl Erlotinib, also known as OSI-420, is a primary and pharmacologically active metabolite of Erlotinib, a potent epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in cancer therapy.[1][2][3] The deuterated analog, Desmethyl Erlotinib-d4-1, is instrumental as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accuracy and precision in measuring drug and metabolite levels in biological matrices.[4][5] The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, facilitating its differentiation from the endogenous, non-labeled metabolite without significantly altering its chemical properties.

This guide will walk through the essential steps for confirming the molecular structure of Desmethyl Erlotinib-d4-1, a crucial process for its validation as a reliable analytical standard.

Metabolic Pathway and Synthesis Overview

Erlotinib undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 enzymes, particularly CYP3A4.[1][6][7][8] One of the major biotransformation pathways is the O-demethylation of one of the two methoxyethoxy side chains, resulting in the formation of Desmethyl Erlotinib (OSI-420).[9]

The synthesis of Desmethyl Erlotinib-d4-1 would logically involve the use of a deuterated precursor during the synthesis of the Erlotinib molecule itself, specifically in the methoxyethoxy side chain that is subject to metabolic demethylation. A plausible synthetic route is outlined in the workflow diagram below.

References

• 1. ClinPGx [clinpgx.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. desmethyl erlotinib — TargetMol Chemicals [targetmol.com]
• 4. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. erlotinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to Desmethyl Erlotinib-d4-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desmethyl Erlotinib-d4-1, a deuterated analog of Desmethyl Erlotinib (B232) (also known as OSI-420), serves as a critical internal standard for the quantitative analysis of Erlotinib's primary active metabolite in various biological matrices. Erlotinib is a potent epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer and other malignancies. The metabolic conversion of Erlotinib to Desmethyl Erlotinib is a key pharmacological pathway, making the accurate measurement of this metabolite essential for pharmacokinetic and therapeutic drug monitoring studies. The incorporation of four deuterium (B1214612) atoms in Desmethyl Erlotinib-d4-1 provides a distinct mass shift, enabling precise quantification by mass spectrometry while maintaining similar physicochemical properties to the endogenous analyte.

Chemical and Physical Properties

The fundamental properties of Desmethyl Erlotinib-d4-1 are summarized below, providing a direct comparison with its non-deuterated counterpart, Desmethyl Erlotinib.

Property	Desmethyl Erlotinib-d4-1	Desmethyl Erlotinib
CAS Number	2012598-45-5[1][2][3]	183321-86-0[4][5]
Molecular Formula	C₂₁H₁₇D₄N₃O₄	C₂₁H₂₁N₃O₄[4][5]
Molecular Weight	383.43[2]	379.4[4][5]
Purity	≥98%	≥98%[5][6]
Appearance	Crystalline solid	Crystalline solid[6]
Storage	-20°C[6]	-20°C[6]
Synonyms	Demethyl erlotinib-d4-1; OSI-420-d4-1 free base; CP-373420-d4-1[1]	CP 473,420; O-Desmethyl Erlotinib; OSI-420[4]

Solubility Data

The solubility of Desmethyl Erlotinib in various solvents provides a reference for the preparation of stock solutions and experimental formulations. The deuterated form is expected to have very similar solubility characteristics.

Solvent	Solubility (Desmethyl Erlotinib)
Dimethylformamide (DMF)	50 mg/mL[4][6]
Dimethyl sulfoxide (B87167) (DMSO)	25 mg/mL[4][6]
Ethanol	0.25 mg/mL[4][6]
1:9 solution of DMF:PBS (pH 7.2)	0.1 mg/mL[4][6]

Metabolic Pathway of Erlotinib

Erlotinib undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 enzymes, with CYP3A4 being the major contributor.[7][8] The O-demethylation of one of the two methoxyethoxy side chains of Erlotinib results in the formation of its pharmacologically active metabolite, Desmethyl Erlotinib (OSI-420).[7][9]

Caption: Metabolic conversion of Erlotinib to Desmethyl Erlotinib.

Experimental Protocols

Preparation of Stock Solutions

For analytical and in vitro experiments, a stock solution of Desmethyl Erlotinib-d4-1 is typically prepared in a high-purity organic solvent.

Materials:

• Desmethyl Erlotinib-d4-1 solid

• Dimethyl sulfoxide (DMSO), analytical grade

• Vortex mixer

• Calibrated pipettes

• Sterile microcentrifuge tubes

Procedure:

• Allow the vial of Desmethyl Erlotinib-d4-1 to equilibrate to room temperature before opening.

• Weigh the required amount of the solid compound.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution thoroughly until the solid is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C or -80°C for long-term stability.

In Vivo Formulation Preparation

For pharmacokinetic studies in animal models, Desmethyl Erlotinib-d4-1 can be formulated for oral or parenteral administration. The following is an example of a formulation for intraperitoneal injection.

Materials:

• Desmethyl Erlotinib-d4-1 stock solution in DMSO

• PEG300

• Tween 80

• Saline (0.9% NaCl in sterile water)

Procedure:

• Calculate the required volume of the Desmethyl Erlotinib-d4-1 stock solution based on the desired final concentration and dosing volume.

• In a sterile tube, add the calculated volume of the DMSO stock solution.

• Add PEG300 to the DMSO solution (e.g., in a 1:4 ratio of DMSO to PEG300). Mix thoroughly until a clear solution is obtained.

• Add Tween 80 to the mixture (e.g., 5% of the total volume) and mix well.

• Finally, add saline to reach the final desired volume and concentration. The final solvent composition could be, for example, 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[10]

• This formulation should be prepared fresh before each use.

Quantitative Analysis by LC-MS/MS

Desmethyl Erlotinib-d4-1 is primarily used as an internal standard for the quantification of Desmethyl Erlotinib in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Workflow:

Caption: Workflow for LC-MS/MS quantification of Desmethyl Erlotinib.

Protocol Outline:

• Sample Preparation: A known amount of Desmethyl Erlotinib-d4-1 internal standard is added to the plasma samples, standards, and quality controls. Proteins are then precipitated using a solvent like acetonitrile (B52724).[11][12]

• Chromatographic Separation: The supernatant is injected into an LC system equipped with a reverse-phase column (e.g., C18). A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid) is used to separate the analyte from other matrix components.[12][13]

• Mass Spectrometric Detection: The eluent is introduced into a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for both Desmethyl Erlotinib and Desmethyl Erlotinib-d4-1 are monitored.

• Quantification: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. The concentration of Desmethyl Erlotinib in the unknown samples is then determined from this curve.

Conclusion

Desmethyl Erlotinib-d4-1 is an indispensable tool for researchers and clinicians involved in the study of Erlotinib pharmacology. Its use as an internal standard ensures the accuracy and reliability of quantitative methods, which are crucial for understanding the drug's metabolism, pharmacokinetics, and for optimizing patient therapy. The detailed information and protocols provided in this guide serve as a valuable resource for the effective application of Desmethyl Erlotinib-d4-1 in a research setting.

References

• 1. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. ClinPGx [clinpgx.org]
• 8. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. diva-portal.org [diva-portal.org]
• 12. Liquid chromatography-tandem mass spectrometric assay for therapeutic drug monitoring of the EGFR inhibitors afatinib, erlotinib and osimertinib, the ALK inhibitor crizotinib and the VEGFR inhibitor nintedanib in human plasma from non-small cell lung cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Mechanism of Action of Desmethyl Erlotinib-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of Desmethyl Erlotinib-d4, an active metabolite of the targeted cancer therapy drug, Erlotinib. The guide delves into its biochemical activity, the signaling pathways it modulates, and the role of isotopic labeling in its research applications. Detailed experimental protocols and quantitative data are presented to support researchers in the fields of oncology, pharmacology, and drug development.

Core Mechanism of Action: Inhibition of EGFR Tyrosine Kinase

Desmethyl Erlotinib, also known as OSI-420, is the primary active metabolite of Erlotinib.[1] Its mechanism of action is functionally identical to that of the parent drug. Desmethyl Erlotinib is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.[1]

EGFR is a transmembrane receptor that, upon binding to ligands such as epidermal growth factor (EGF), dimerizes and activates its intracellular tyrosine kinase domain. This triggers autophosphorylation of several tyrosine residues in the C-terminal tail of the receptor. These phosphotyrosine residues then serve as docking sites for various adaptor proteins and enzymes, initiating downstream signaling cascades that are crucial for cell proliferation, survival, and differentiation.[2][3]

Desmethyl Erlotinib exerts its therapeutic effect by competitively binding to the adenosine (B11128) triphosphate (ATP) binding site within the EGFR tyrosine kinase domain in a reversible manner.[4] This inhibition prevents EGFR autophosphorylation and the subsequent activation of downstream signaling pathways, ultimately leading to the suppression of tumor cell growth and, in some cases, the induction of apoptosis.[1]

The "-d4" designation in Desmethyl Erlotinib-d4 indicates that four hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling does not alter the fundamental mechanism of action of the compound. Instead, deuterated analogs like Desmethyl Erlotinib-d4 are primarily synthesized for use as internal standards in quantitative analytical methods, such as mass spectrometry, and to study the pharmacokinetics and metabolism of the drug.

Quantitative Data: Potency and Pharmacokinetics

Desmethyl Erlotinib (OSI-420) has been shown to be equipotent to its parent compound, Erlotinib. The following table summarizes key quantitative data for both compounds.

Parameter	Erlotinib	Desmethyl Erlotinib (OSI-420)	Reference
IC50 (EGFR Kinase Inhibition)	~2 nM	~2 nM	[1]
IC50 (EGFR Autophosphorylation in Tumor Cells)	~20 nM	~20 nM	[1]
Plasma Exposure (AUC)	Parent Drug	~30% of Erlotinib	[1]
Clearance	Slower	>5-fold higher than Erlotinib	[1]

Signaling Pathways and Metabolism

EGFR Signaling Pathway and Point of Inhibition

Desmethyl Erlotinib blocks the EGFR signaling cascade at its initiation point. The diagram below illustrates the major downstream pathways affected by this inhibition.

Caption: EGFR signaling pathway and the inhibitory action of Desmethyl Erlotinib-d4.

Metabolic Conversion of Erlotinib

Desmethyl Erlotinib is formed from Erlotinib primarily through O-demethylation, a reaction catalyzed mainly by cytochrome P450 enzymes in the liver, particularly CYP3A4 and to a lesser extent, CYP1A2.[4]

Caption: Metabolic conversion of Erlotinib to Desmethyl Erlotinib (OSI-420).

Experimental Protocols

In Vitro EGFR Kinase Inhibition Assay (Luminescence-based)

This protocol provides a method to determine the IC50 value of Desmethyl Erlotinib-d4 against EGFR kinase activity by measuring ADP production.

Objective: To quantify the inhibitory potency of Desmethyl Erlotinib-d4 on EGFR kinase activity.

Materials:

• Recombinant human EGFR kinase domain

• Poly(Glu, Tyr) 4:1 peptide substrate

• Adenosine triphosphate (ATP)

• Desmethyl Erlotinib-d4 stock solution (in DMSO)

• Kinase Assay Buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA, 50μM DTT)[5]

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well white assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of Desmethyl Erlotinib-d4 in 5% DMSO. Final concentrations in the assay should typically range from 1 µM to 0.01 nM.

• Assay Plate Setup:

  • Add 1 µL of the diluted inhibitor or 5% DMSO (for control) to the wells of a 384-well plate.[5]

  • Prepare a 2X enzyme solution by diluting the recombinant EGFR in kinase buffer.

  • Prepare a 2X substrate/ATP mix in kinase buffer.

• Kinase Reaction:

  • Add 2 µL of the 2X enzyme solution to each well.[5]

  • Initiate the reaction by adding 2 µL of the 2X substrate/ATP mix to each well.[5]

  • Incubate the plate at room temperature for 60 minutes.[5]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[5]

  • Incubate at room temperature for 40 minutes.[5]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[5]

  • Incubate at room temperature for 30 minutes.[5]

• Data Acquisition and Analysis:

  • Measure the luminescence signal using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Caption: Experimental workflow for an in vitro EGFR kinase inhibition assay.

Western Blot Analysis of EGFR Autophosphorylation

This protocol details a method to assess the inhibitory effect of Desmethyl Erlotinib-d4 on EGFR autophosphorylation in a cellular context.

Objective: To determine the effect of Desmethyl Erlotinib-d4 on the phosphorylation status of EGFR in a cancer cell line.

Materials:

• EGFR-expressing cancer cell line (e.g., A431)

• Cell culture medium and supplements

• Desmethyl Erlotinib-d4

• EGF

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% BSA in TBST)

• Primary antibodies (anti-p-EGFR (Tyr1173), anti-total EGFR)

• HRP-conjugated secondary antibody

• ECL substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment:

  • Culture A431 cells to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat cells with varying concentrations of Desmethyl Erlotinib-d4 for 2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10 minutes.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.[3]

  • Centrifuge to pellet cell debris and collect the supernatant.[3]

  • Determine protein concentration using a BCA assay.[3]

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.[3]

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.[3]

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[3]

  • Incubate with anti-p-EGFR primary antibody overnight at 4°C.[3]

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[3]

  • Detect chemiluminescence using an ECL substrate and an imaging system.[3]

• Stripping and Re-probing:

  • Strip the membrane and re-probe with an anti-total EGFR antibody to normalize for protein loading.

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the p-EGFR signal to the total EGFR signal.

Conclusion

Desmethyl Erlotinib-d4, the deuterated form of the active metabolite of Erlotinib, functions as a potent inhibitor of EGFR tyrosine kinase. Its mechanism of action, identical to that of Erlotinib, involves the competitive inhibition of ATP binding to the EGFR kinase domain, which in turn blocks downstream signaling pathways crucial for tumor cell proliferation and survival. The quantitative data confirms its equipotency with the parent compound. The deuteration of this molecule serves as an essential tool for pharmacokinetic and metabolic studies, allowing for precise quantification and tracing. The provided experimental protocols offer a framework for researchers to further investigate the activity and effects of this compound in various preclinical models.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ClinPGx [clinpgx.org]
• 5. promega.com [promega.com]

The Role of Desmethyl Erlotinib-d4-1 in the Context of EGFR Pathway Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the role and function of Desmethyl Erlotinib (B232) and its deuterated analog, Desmethyl Erlotinib-d4-1, in the context of the Epidermal Growth Factor Receptor (EGFR) signaling pathway. This document outlines the mechanism of action of erlotinib and its primary active metabolite, presents quantitative data on their potency, details relevant experimental protocols, and clarifies the specific application of deuterated standards in bioanalytical assays.

Introduction: Erlotinib and the EGFR Signaling Pathway

Erlotinib is a potent and selective small-molecule inhibitor of the EGFR tyrosine kinase.[1] The EGFR signaling pathway is a critical regulator of cell proliferation, differentiation, and survival.[2] In many cancer types, aberrant activation of this pathway, through EGFR overexpression or activating mutations, drives tumor growth and progression.[3][4] Erlotinib exerts its therapeutic effect by competitively binding to the ATP-binding site within the intracellular tyrosine kinase domain of EGFR, thereby inhibiting receptor autophosphorylation and blocking downstream signaling cascades.[1][5] This ultimately leads to cell cycle arrest and apoptosis in cancer cells dependent on EGFR signaling.[6]

Metabolism of Erlotinib and the Formation of Desmethyl Erlotinib (OSI-420)

Erlotinib is primarily metabolized in the liver by the cytochrome P450 enzyme CYP3A4, and to a lesser extent by CYP1A2.[7] The primary method of elimination is through biotransformation into several metabolites.[8] The major active metabolite is O-desmethyl erlotinib, also known as OSI-420.[8][9] This metabolite is pharmacologically active and has been shown to be equipotent to the parent drug, erlotinib.[6][9]

The Specific Role of Desmethyl Erlotinib-d4-1

"Desmethyl Erlotinib-d4-1" refers to a deuterated form of Desmethyl Erlotinib (OSI-420). The "-d4" signifies that four hydrogen atoms in the molecule have been replaced with deuterium (B1214612), a stable, heavy isotope of hydrogen.[10][11]

It is crucial to understand that Desmethyl Erlotinib-d4-1 is not intended for direct therapeutic or biological activity studies on the EGFR pathway. Its function is as an internal standard in quantitative bioanalytical techniques, most notably liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][10][12]

The use of a deuterated internal standard is considered the gold standard in mass spectrometry for several reasons:[1][9][13]

• Chemical Identity: It is chemically identical to the analyte (Desmethyl Erlotinib), ensuring it behaves similarly during sample preparation, extraction, and chromatography.[1][12]

• Mass Distinction: The mass difference due to the deuterium atoms allows the mass spectrometer to distinguish it from the non-labeled analyte.[1]

• Correction for Variability: It accurately corrects for variations in sample extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, leading to highly accurate and precise quantification of the analyte.[12][14]

Quantitative Comparison of Erlotinib and Desmethyl Erlotinib (OSI-420)

Both erlotinib and its active metabolite, Desmethyl Erlotinib (OSI-420), are potent inhibitors of the EGFR tyrosine kinase. Data indicates that they are equipotent.[9]

Compound	Target	IC50 Value (in vitro)	Cell Line/Context
Erlotinib	EGFR Tyrosine Kinase	2 nM	Inhibition of human EGFR
Erlotinib	EGFR Autophosphorylation	20 nM	Inhibition in intact HNS human head and neck tumor cells
Desmethyl Erlotinib (OSI-420)	EGFR Tyrosine Kinase	Equipotent to Erlotinib	General finding

Note: IC50 values can vary depending on the specific experimental conditions, including the cell line used and assay methodology.

Signaling Pathways and Experimental Workflows

EGFR Signaling Pathway and Inhibition by Erlotinib/OSI-420

The following diagram illustrates the EGFR signaling cascade and the point of inhibition by erlotinib and its active metabolite, Desmethyl Erlotinib (OSI-420).

EGFR signaling pathway and point of inhibition.

Experimental Workflow: Western Blot for EGFR Phosphorylation

This workflow outlines the key steps to assess the inhibitory effect of a compound on EGFR phosphorylation.

Workflow for assessing EGFR phosphorylation via Western Blot.

Experimental Workflow: Cell Viability (MTT) Assay

This workflow details the process for determining the effect of an inhibitor on cancer cell viability.

Workflow for assessing cell viability with an MTT assay.

Experimental Protocols

Protocol: Western Blot for EGFR Phosphorylation

This protocol is a standard method to determine the effect of erlotinib or Desmethyl Erlotinib on EGFR phosphorylation in response to EGF stimulation.[15][16]

• Cell Culture and Treatment:

  • Seed EGFR-expressing cancer cells (e.g., A431) in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-16 hours to reduce basal EGFR activity.

  • Pre-treat cells with various concentrations of erlotinib, Desmethyl Erlotinib, or vehicle control (DMSO) for 2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 15 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer.

  • Separate the proteins by size on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated EGFR (e.g., p-EGFR Y1068).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • To normalize the data, strip the membrane and re-probe for total EGFR and a loading control (e.g., GAPDH or β-actin).

  • Quantify the band intensities to determine the relative level of EGFR phosphorylation at each inhibitor concentration.

Protocol: Cell Viability (MTT) Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability to determine the IC50 of a compound.[7][8][17]

• Cell Seeding:

  • Harvest and count cells, then seed them in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of erlotinib or Desmethyl Erlotinib in culture medium.

  • Add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO) to each well and mix thoroughly to dissolve the crystals.

• Data Analysis:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the half-maximal inhibitory concentration (IC50).

Conclusion

Desmethyl Erlotinib (OSI-420) is the primary active metabolite of erlotinib and demonstrates equipotent inhibitory activity against the EGFR tyrosine kinase. Its deuterated form, Desmethyl Erlotinib-d4-1, serves as an indispensable internal standard for the accurate quantification of OSI-420 in pharmacokinetic and bioanalytical studies, rather than as a direct modulator of the EGFR pathway. The experimental protocols and workflows provided herein offer a robust framework for researchers to investigate the efficacy of EGFR inhibitors and understand the critical role of their metabolites in cancer therapy.

References

• 1. benchchem.com [benchchem.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. ClinPGx [clinpgx.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 12. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 13. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 14. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Discovery and Characterization of Desmethyl Erlotinib (OSI-420): A Key Active Metabolite of Erlotinib

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Erlotinib (B232), a potent and selective epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, is a cornerstone in the treatment of non-small cell lung cancer and pancreatic cancer. Its clinical efficacy is not solely attributed to the parent drug but also to its primary active metabolite, desmethyl erlotinib, also known as OSI-420. This technical guide provides a comprehensive overview of the discovery, characterization, and analytical quantification of OSI-420. We delve into the metabolic pathways responsible for its formation, present comparative quantitative data on its pharmacokinetic profile and in vitro potency relative to erlotinib, and provide detailed experimental protocols for its analysis. Furthermore, we visualize the EGFR signaling pathway and the analytical workflow using Graphviz diagrams to facilitate a deeper understanding of its mechanism of action and the methodologies employed in its study.

Introduction: The Clinical Significance of Erlotinib and its Metabolism

Erlotinib hydrochloride is an orally administered small molecule that functions by reversibly inhibiting the ATP-binding site of the EGFR, thereby blocking the downstream signaling cascades that promote tumor cell proliferation, survival, and angiogenesis.[1][2] The metabolism of erlotinib is extensive, with less than 2% of the parent drug being excreted unchanged.[3] Early investigations into the biotransformation of erlotinib identified a key pharmacologically active O-desmethylated metabolite, OSI-420, which circulates in human plasma and contributes to the overall therapeutic effect of the drug.[2][3] Understanding the formation and activity of OSI-420 is therefore critical for a complete picture of erlotinib's pharmacology and for optimizing its clinical use.

The Discovery of Desmethyl Erlotinib (OSI-420)

The identification of desmethyl erlotinib as a significant metabolite emerged from early human metabolism studies. A pivotal study published in 2006 by Ling et al., titled "Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers," provided a comprehensive characterization of erlotinib's metabolic fate.[3] In this study, following a single oral dose of [14C]erlotinib, various metabolites were isolated and identified from plasma, urine, and feces. One of the major circulating metabolites was identified as M14, the O-desmethylated product, which was later designated as OSI-420.[3] This study established that OSI-420 is a pharmacologically active metabolite, contributing approximately 5% of the total circulating radioactivity in plasma.[3]

Metabolic Pathway of Erlotinib to Desmethyl Erlotinib (OSI-420)

The biotransformation of erlotinib to OSI-420 is primarily a Phase I metabolic reaction mediated by the cytochrome P450 (CYP) enzyme system in the liver.

• Primary Metabolic Enzymes: In vitro studies using human liver microsomes and recombinant CYP enzymes have demonstrated that CYP3A4 is the principal enzyme responsible for the O-demethylation of erlotinib to form OSI-420.[2]

• Secondary Contributing Enzymes: CYP1A2 also contributes to this metabolic conversion, albeit to a lesser extent than CYP3A4.[2] The extrahepatic isoforms, such as CYP1A1 in the lungs and CYP3A4 in the intestine, may also play a role in the metabolism of erlotinib.[2]

This metabolic process involves the removal of a methyl group from one of the two methoxyethoxy side chains of the erlotinib molecule.

Metabolic Transformation Workflow

Metabolic conversion of Erlotinib to OSI-420.

Quantitative Data: Pharmacokinetics and In Vitro Potency

The pharmacokinetic profiles of both erlotinib and OSI-420 have been extensively studied. The following tables summarize key quantitative data from various studies, providing a comparative view of the parent drug and its active metabolite.

Table 1: Comparative Pharmacokinetic Parameters of Erlotinib and Desmethyl Erlotinib (OSI-420) in Humans

Parameter	Erlotinib	Desmethyl Erlotinib (OSI-420)	Reference(s)
Time to Peak (Tmax) (h)	~4	~5	[4][5]
Maximum Concentration (Cmax) (ng/mL)	1000 - 2000	100 - 200	[4][5]
Area Under the Curve (AUC) (ng·h/mL)	20,000 - 40,000	2,000 - 4,000	[4][6]
Elimination Half-life (t½) (h)	~36	~12	[7][8]
Apparent Clearance (CL/F) (L/h)	4 - 8	30 - 80	[4][9]
AUC Metabolite / AUC Parent Ratio	-	~0.1 - 0.2	[10]

Note: Values are approximate and can vary based on patient population, dosing regimen, and co-administered medications.

Table 2: Comparative In Vitro Potency of Erlotinib and Desmethyl Erlotinib (OSI-420)

Assay	Erlotinib IC₅₀	Desmethyl Erlotinib (OSI-420) IC₅₀	Potency Comparison	Reference(s)
EGFR Kinase Inhibition	2 nM	2 nM	Equipotent	[11][12]
EGFR Autophosphorylation in Tumor Cells	20 nM	20 nM	Equipotent	[11][12]
Inhibition of A431 cell growth	300 nM	Not widely reported	-	[13]

The data clearly indicates that while the systemic exposure of OSI-420 is significantly lower than that of erlotinib, its in vitro potency against the EGFR kinase is comparable.[11][12] This equipotency underscores the importance of OSI-420 in the overall clinical activity of erlotinib.

Experimental Protocols

The accurate quantification of erlotinib and OSI-420 in biological matrices is essential for pharmacokinetic studies and therapeutic drug monitoring. The gold standard for this analysis is High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS).

Protocol for Quantification of Erlotinib and OSI-420 in Human Plasma by HPLC-MS/MS

This protocol is a synthesized representation of methodologies described in the literature.

5.1.1. Sample Preparation (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 50 µL of human plasma.

• Add 200 µL of cold methanol (B129727) containing the internal standard (e.g., a deuterated analog of erlotinib).

• Vortex the mixture vigorously for 15 seconds to precipitate plasma proteins.

• Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer 150 µL of the clear supernatant to a clean tube.

• Add 150 µL of 10 mM ammonium (B1175870) acetate (B1210297) to the supernatant.

• Vortex briefly and transfer to an HPLC vial for analysis.

5.1.2. HPLC Conditions

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 5 mM ammonium acetate in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • Start with 95% A and 5% B.

  • Linearly increase to 95% B over 5 minutes.

  • Hold at 95% B for 1 minute.

  • Return to initial conditions and equilibrate for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

5.1.3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Erlotinib: Q1 m/z 394.2 → Q3 m/z 278.1

  • OSI-420: Q1 m/z 380.2 → Q3 m/z 278.1

  • Internal Standard (example): Q1 m/z [M+H]⁺ → Q3 [product ion]⁺

• Source Temperature: 150°C.

• Desolvation Gas Temperature: 600°C.

• Collision Gas: Argon.

Analytical Workflow Diagram

HPLC-MS/MS analytical workflow for OSI-420.

Mechanism of Action: Inhibition of the EGFR Signaling Pathway

Both erlotinib and OSI-420 exert their therapeutic effects by inhibiting the tyrosine kinase activity of the Epidermal Growth Factor Receptor (EGFR).

EGFR Signaling Pathway and Inhibition by Erlotinib/OSI-420

Upon binding of ligands such as Epidermal Growth Factor (EGF) or Transforming Growth Factor-alpha (TGF-α), EGFR undergoes dimerization and autophosphorylation of key tyrosine residues in its intracellular domain. This phosphorylation creates docking sites for various adaptor proteins, which in turn activate downstream signaling cascades, including the RAS/RAF/MEK/ERK and PI3K/Akt/mTOR pathways. These pathways are crucial for cell proliferation, survival, and differentiation.

Erlotinib and OSI-420, as ATP-competitive inhibitors, bind to the kinase domain of EGFR, preventing ATP from binding and thereby inhibiting the autophosphorylation process. This blockade of the initial step in the signaling cascade effectively shuts down the downstream pro-survival and proliferative signals.

EGFR signaling and the point of inhibition.

Conclusion

Desmethyl erlotinib (OSI-420) is a crucial active metabolite of erlotinib that plays a significant role in its overall clinical efficacy. The discovery and characterization of OSI-420 have provided valuable insights into the complex pharmacology of erlotinib. Its formation via CYP3A4 and CYP1A2, its pharmacokinetic profile, and its equipotency to the parent drug are all critical factors for consideration in drug development and clinical practice. The detailed analytical methodologies presented herein provide a robust framework for the continued study of this important metabolite. A thorough understanding of both erlotinib and OSI-420 is paramount for optimizing therapeutic strategies and personalizing treatment for patients with EGFR-driven malignancies.

References

• 1. Bioanalysis of erlotinib, its O-demethylated metabolites OSI-413 and OSI-420, and other metabolites by liquid chromatography-tandem mass spectrometry with additional ion mobility identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ClinPGx [clinpgx.org]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetics of erlotinib and its active metabolite OSI-420 in patients with non-small cell lung cancer and chronic renal failure who are undergoing hemodialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of smoking on the pharmacokinetics of erlotinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Pharmacokinetics and safety of erlotinib and its metabolite OSI-420 in infants and children with primary brain tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. selleckchem.com [selleckchem.com]
• 12. desmethyl erlotinib — TargetMol Chemicals [targetmol.com]
• 13. Correlation of HER1/EGFR expression and degree of radiosensitizing effect of the HER1/EGFR-tyrosine kinase inhibitor erlotinib - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Desmethyl Erlotinib-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erlotinib (B232) is a potent tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer and other malignancies. Accurate quantification of erlotinib and its primary active metabolite, desmethyl erlotinib (OSI-420), in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. Stable isotope-labeled internal standards are the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), as they mimic the analyte's behavior during sample preparation and ionization, thus correcting for matrix effects and improving accuracy and precision.[1]

Desmethyl Erlotinib-d4 is a deuterium-labeled analog of desmethyl erlotinib, making it an ideal internal standard for the quantification of desmethyl erlotinib (OSI-420). Its use can also be extended to the semi-quantification of other erlotinib metabolites where a dedicated stable isotope-labeled standard is unavailable. These application notes provide a comprehensive overview and detailed protocols for the use of Desmethyl Erlotinib-d4 in bioanalytical methods.

Principle of Use

In LC-MS/MS analysis, a known amount of the internal standard (Desmethyl Erlotinib-d4) is added to the biological sample (e.g., plasma, serum) at the beginning of the sample preparation process. The internal standard co-elutes with the analyte (desmethyl erlotinib) during chromatographic separation and is detected by the mass spectrometer. Since the internal standard has a different mass-to-charge ratio (m/z) from the analyte due to the deuterium (B1214612) labeling, it can be distinguished and measured independently. The ratio of the analyte's peak area to the internal standard's peak area is then used to calculate the concentration of the analyte in the original sample, based on a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard. This ratiometric measurement corrects for variations in sample extraction, injection volume, and ionization efficiency.

Applications

Desmethyl Erlotinib-d4 is primarily used as an internal standard in LC-MS/MS methods for:

• Pharmacokinetic (PK) studies: To accurately determine the concentration-time profile of desmethyl erlotinib in plasma or other biological fluids following administration of erlotinib.

• Therapeutic Drug Monitoring (TDM): To monitor patient exposure to the active metabolite of erlotinib, helping to optimize dosing regimens and minimize toxicity.

• Metabolism studies: To investigate the formation and clearance of desmethyl erlotinib in various in vitro and in vivo models.

• Bioequivalence studies: To compare the bioavailability of different formulations of erlotinib by measuring the exposure to its active metabolite.

Experimental Protocols

The following protocols are provided as a guide and may require optimization for specific instrumentation and laboratory conditions.

Protocol 1: Quantification of Desmethyl Erlotinib (OSI-420) in Human Plasma

This protocol describes a method for the quantitative analysis of desmethyl erlotinib in human plasma using protein precipitation for sample cleanup, followed by LC-MS/MS analysis with Desmethyl Erlotinib-d4 as the internal standard.

1. Materials and Reagents

• Desmethyl Erlotinib (OSI-420) reference standard

• Desmethyl Erlotinib-d4 internal standard

• Blank human plasma (with appropriate anticoagulant, e.g., K2EDTA)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

2. Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Desmethyl Erlotinib and Desmethyl Erlotinib-d4 in methanol to prepare individual 1 mg/mL stock solutions. Store at -20°C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Desmethyl Erlotinib by serial dilution of the stock solution with 50:50 (v/v) methanol:water to cover the desired calibration range (e.g., 0.5 - 500 ng/mL).

• Internal Standard Working Solution (10 ng/mL):

  • Dilute the Desmethyl Erlotinib-d4 stock solution with acetonitrile to a final concentration of 10 ng/mL. This will be the protein precipitation solution.

3. Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for calibration standards, quality control (QC) samples, and unknown samples.

• To 50 µL of plasma sample (or blank plasma for calibration curve), add 150 µL of the internal standard working solution (10 ng/mL Desmethyl Erlotinib-d4 in acetonitrile).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

4. LC-MS/MS Conditions

• Liquid Chromatography (LC)

  • Column: C18 reverse-phase column (e.g., BEH XBridge C18, 2.1 x 100 mm, 1.7 µm)[2]

  • Mobile Phase A: 5 mM Ammonium acetate in water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-1.0 min: 10% B

    • 1.0-4.0 min: 10-90% B (linear gradient)

    • 4.0-5.0 min: 90% B

    • 5.1-6.0 min: 10% B (re-equilibration)

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS)

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Desmethyl Erlotinib (OSI-420)	380.1	278.1	31
Desmethyl Erlotinib-d4 (IS)	384.1	282.1	31

Note: The specific m/z values and collision energies may need to be optimized for your instrument.

5. Calibration and Quantification

• Prepare a calibration curve by spiking blank plasma with known concentrations of Desmethyl Erlotinib working standards.

• Process the calibration standards, QC samples, and unknown samples as described in the sample preparation section.

• Generate a calibration curve by plotting the peak area ratio of Desmethyl Erlotinib to Desmethyl Erlotinib-d4 against the nominal concentration of the calibration standards.

• Use a weighted (1/x²) linear regression to fit the data.

• Determine the concentration of Desmethyl Erlotinib in the QC and unknown samples from the calibration curve.

Data Presentation

Table 1: Bioanalytical Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% at LLOQ)
Precision (Intra- and Inter-day)	Coefficient of Variation (CV) ≤ 15% (≤ 20% at LLOQ)
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; accuracy and precision criteria met
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank samples
Matrix Effect	CV of the IS-normalized matrix factor should be ≤ 15%
Recovery	Consistent and reproducible
Stability (Freeze-thaw, bench-top, long-term)	Analyte concentration within ±15% of the nominal concentration

Table 2: Example Quantitative Performance Data

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)	Intra-day Precision (CV%)	Inter-day Precision (CV%)	Accuracy (%)
Desmethyl Erlotinib	0.5 - 500	0.5	2.5 - 8.1	3.2 - 9.5	95.2 - 104.8

Note: The data presented in this table is illustrative and should be established during in-house method validation.

Mandatory Visualizations

Caption: Experimental workflow for the quantification of Desmethyl Erlotinib.

Caption: Role of Desmethyl Erlotinib-d4 in Erlotinib metabolism analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. diva-portal.org [diva-portal.org]

Application Note: Quantitative Analysis of Desmethyl Erlotinib (OSI-420) in Human Plasma using Desmethyl Erlotinib-d4 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Desmethyl Erlotinib (B232) (OSI-420), the primary active metabolite of Erlotinib, in human plasma. The use of a stable isotope-labeled internal standard, Desmethyl Erlotinib-d4, ensures high accuracy and precision, making this method ideal for pharmacokinetic studies, therapeutic drug monitoring, and drug metabolism research. The protocol employs a simple protein precipitation for sample extraction, followed by a rapid chromatographic separation.

Introduction

Erlotinib is a potent tyrosine kinase inhibitor that targets the epidermal growth factor receptor (EGFR) and is used in the treatment of non-small cell lung cancer and pancreatic cancer.[1][2] The drug is primarily metabolized in the liver by cytochrome P450 enzymes, mainly CYP3A4, to its active metabolite, Desmethyl Erlotinib, also known as OSI-420.[3][4] Monitoring the plasma concentrations of both the parent drug and its active metabolite is crucial for understanding its pharmacokinetics and ensuring therapeutic efficacy.

Stable isotope-labeled internal standards (SIL-IS) are the gold standard for quantitative bioanalysis using LC-MS/MS.[5][6] A SIL-IS, such as Desmethyl Erlotinib-d4, is chemically identical to the analyte, ensuring it behaves similarly during sample preparation and ionization.[7] However, its increased mass allows it to be distinguished by the mass spectrometer, effectively compensating for matrix effects and variability in extraction recovery and instrument response.[6] This document provides a comprehensive protocol for the use of Desmethyl Erlotinib-d4 in the quantitative analysis of Desmethyl Erlotinib.

Erlotinib Metabolism

Erlotinib undergoes extensive metabolism, primarily through O-demethylation of its side chains, to form Desmethyl Erlotinib (OSI-420).[3][4] This biotransformation is catalyzed predominantly by the CYP3A4 enzyme, with minor contributions from CYP1A2 and CYP1A1.[2][3][8]

Metabolic pathway of Erlotinib to Desmethyl Erlotinib (OSI-420).

Experimental Protocols

Materials and Reagents

• Analytes: Desmethyl Erlotinib (OSI-420), Desmethyl Erlotinib-d4 (Internal Standard).

• Solvents: Acetonitrile (B52724) (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade).

• Buffer: Ammonium Acetate (Analytical Grade).

• Water: Deionized Water (18.2 MΩ·cm).

• Biological Matrix: Drug-free human plasma.

Preparation of Stock Solutions, Calibration Standards, and QC Samples

• Stock Solutions (1 mg/mL): Prepare stock solutions of Desmethyl Erlotinib and Desmethyl Erlotinib-d4 in methanol.

• Working Solutions: Prepare intermediate working solutions by diluting the stock solutions with a 50:50 mixture of acetonitrile and water.

• Internal Standard (IS) Working Solution: Prepare a working solution of Desmethyl Erlotinib-d4 at a concentration of 10 ng/mL in methanol. This solution will be used for protein precipitation.

• Calibration Standards: Prepare calibration standards by spiking appropriate amounts of the Desmethyl Erlotinib working solution into drug-free human plasma to achieve a concentration range of 0.5–500 ng/mL.[9][10]

• Quality Control (QC) Samples: Prepare QC samples in drug-free human plasma at a minimum of three concentration levels: low, medium, and high (e.g., 1.5, 100, and 375 ng/mL).[9]

Sample Preparation (Protein Precipitation)

The following workflow outlines the sample preparation procedure.

References

• 1. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. ClinPGx [clinpgx.org]
• 4. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. erlotinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. diva-portal.org [diva-portal.org]
• 10. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Erlotinib and its Metabolites in Human Plasma using Desmethyl Erlotinib-d4 by LC-MS/MS

Introduction

Erlotinib (B232) is a potent epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer and pancreatic cancer.[1][2] The drug undergoes extensive metabolism in the liver, primarily by cytochrome P450 enzymes (CYP3A4, CYP1A2, and CYP1A1), to form several metabolites.[2][3][4] The primary active metabolite is O-desmethyl Erlotinib (OSI-420).[3][5] Monitoring the plasma concentrations of Erlotinib and its metabolites is crucial for therapeutic drug monitoring and pharmacokinetic studies. This application note describes a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of Erlotinib and its major metabolite, OSI-420, in human plasma using Desmethyl Erlotinib-d4 as a stable isotope-labeled internal standard.

Pharmacokinetic and Metabolic Profile of Erlotinib

Erlotinib is administered orally and its absorption can be significantly increased when taken with food.[6] It has a half-life of approximately 36.2 hours.[6] The primary route of elimination is through metabolism, with the majority of the dose excreted in the feces.[5] Key biotransformation pathways include O-demethylation of the side chains.[5]

Experimental Protocols

1. Materials and Reagents

• Erlotinib hydrochloride (Reference Standard)

• Desmethyl Erlotinib (OSI-420) (Reference Standard)

• Desmethyl Erlotinib-d4 (Internal Standard)[7]

• Acetonitrile (B52724) (LC-MS Grade)

• Methanol (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Human Plasma (Drug-free)

• Ultrapure Water

2. Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Erlotinib, OSI-420, and Desmethyl Erlotinib-d4 in methanol.

• Working Standard Solutions: Serially dilute the primary stock solutions of Erlotinib and OSI-420 with a 50:50 mixture of acetonitrile and water to prepare working standard solutions for calibration curve and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Desmethyl Erlotinib-d4 primary stock solution with a 50:50 mixture of acetonitrile and water.

3. Sample Preparation: Protein Precipitation

• Label polypropylene (B1209903) tubes for calibration standards, quality control samples, and unknown samples.

• Add 50 µL of the appropriate working standard solution (for calibration and QC samples) or blank plasma (for unknown samples) to each tube.

• Add 100 µL of human plasma to each tube.

• Add 25 µL of the internal standard working solution (Desmethyl Erlotinib-d4, 100 ng/mL) to all tubes except for the blank sample.

• To precipitate proteins, add 300 µL of acetonitrile to each tube.

• Vortex each tube for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean set of tubes or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue with 100 µL of the mobile phase (Acetonitrile:5 mM Ammonium Acetate, 35:65, v/v).

• Vortex for 30 seconds and inject into the LC-MS/MS system.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Parameter	Condition
LC Column	BEH XBridge C18 (100 x 2.1 mm, 1.7 µm)[8][9]
Mobile Phase A	5 mM Ammonium Acetate in Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	Start with 35% B, increase to 95% B over 3 min, hold for 1 min, return to 35% B and equilibrate for 2 min.
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive[10]
Scan Type	Multiple Reaction Monitoring (MRM)

5. Data Analysis and Quantification

Calibration curves are constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A weighted linear regression analysis (1/x²) is used for the quantification of Erlotinib and OSI-420 in the quality control and unknown samples.

Quantitative Data Summary

Table 1: Mass Spectrometric Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Erlotinib	394.2	278.1	35
OSI-420	380.2	278.1	35
Desmethyl Erlotinib-d4	384.2	282.1	35

Table 2: Calibration Curve and LLOQ

Analyte	Concentration Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)
Erlotinib	0.5 - 500	0.5	> 0.995
OSI-420	0.5 - 500	0.5	> 0.995

Table 3: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Erlotinib	LLOQ	0.5	< 15	< 15	85 - 115
Low	1.5	< 15	< 15	85 - 115
Medium	75	< 15	< 15	85 - 115
High	400	< 15	< 15	85 - 115
OSI-420	LLOQ	0.5	< 15	< 15	85 - 115
Low	1.5	< 15	< 15	85 - 115
Medium	75	< 15	< 15	85 - 115
High	400	< 15	< 15	85 - 115

Visualizations

Caption: Erlotinib signaling pathway.

Caption: Experimental workflow for analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. go.drugbank.com [go.drugbank.com]
• 3. ClinPGx [clinpgx.org]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. diva-portal.org [diva-portal.org]
• 9. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A sensitive LC-MS/MS method to determine the concentrations of erlotinib and its active metabolite OSI-420 in BALB/c nude mice plasma simultaneously and its application to a pharmacokinetic study [jcps.bjmu.edu.cn]

Application of Desmethyl Erlotinib-d4-1 in metabolic profiling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Desmethyl Erlotinib-d4 as a crucial tool in the metabolic profiling of Erlotinib (B232), a potent epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor. Detailed protocols for sample preparation and analysis are provided, along with key quantitative data to ensure accurate and reproducible results.

Introduction

Erlotinib is an essential therapeutic agent in the treatment of non-small cell lung cancer and other malignancies. Its efficacy and potential for adverse effects are closely linked to its metabolism. The primary active metabolite of Erlotinib is Desmethyl Erlotinib (OSI-420). Accurate quantification of both the parent drug and its metabolites is paramount for pharmacokinetic studies, therapeutic drug monitoring, and understanding drug resistance mechanisms.

Desmethyl Erlotinib-d4, a deuterium-labeled stable isotope of Desmethyl Erlotinib, serves as an ideal internal standard in mass spectrometry-based bioanalytical methods. Its use corrects for variability in sample preparation and instrument response, thereby ensuring the precision and accuracy of the quantification of Desmethyl Erlotinib.

Key Applications

• Pharmacokinetic (PK) Studies: Accurate determination of the concentration-time profiles of Erlotinib and its active metabolite, Desmethyl Erlotinib.

• Therapeutic Drug Monitoring (TDM): Optimization of Erlotinib dosage by monitoring the levels of the parent drug and its active metabolite in patient samples.

• Metabolic Phenotyping: Investigation of inter-individual differences in Erlotinib metabolism, often influenced by genetic polymorphisms in drug-metabolizing enzymes like CYP3A4.

• Drug-Drug Interaction Studies: Assessing the impact of co-administered drugs on the metabolism of Erlotinib.

• In Vitro Metabolism Studies: Characterizing the metabolic pathways of Erlotinib using systems such as human liver microsomes.

Quantitative Data Summary

The following tables summarize the performance characteristics of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Desmethyl Erlotinib (OSI-420) using Desmethyl Erlotinib-d4 as an internal standard.

Table 1: LC-MS/MS Method Validation Parameters for Desmethyl Erlotinib (OSI-420)

Parameter	Result
Linearity Range	0.5 - 500 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Intra-day Precision (CV%)	< 17%
Inter-day Precision (CV%)	< 14%
Intra-day Accuracy (% of nominal)	Within ± 15%
Inter-day Accuracy (% of nominal)	Within ± 15%
Extraction Recovery	> 99%

Data sourced from a validated LC-MS/MS method for the quantification of erlotinib and its metabolites in human plasma.[1][2][3]

Table 2: Mass Spectrometry Parameters for Desmethyl Erlotinib and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Desmethyl Erlotinib (OSI-420)	380	278
Desmethyl Erlotinib-d4 (Internal Standard)	384	282

Note: The specific m/z values for Desmethyl Erlotinib-d4 may vary slightly depending on the deuteration pattern. The values presented here are representative.

Experimental Protocols

Protocol 1: Quantification of Desmethyl Erlotinib in Human Plasma using LC-MS/MS

This protocol outlines a validated method for the determination of Desmethyl Erlotinib concentrations in human plasma samples.

1. Materials and Reagents:

• Desmethyl Erlotinib analytical standard

• Desmethyl Erlotinib-d4 (internal standard)

• Acetonitrile (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Ammonium (B1175870) Acetate

• Ultrapure water

• Human plasma (drug-free for calibration standards and quality controls)

2. Preparation of Stock and Working Solutions:

• Prepare stock solutions of Desmethyl Erlotinib and Desmethyl Erlotinib-d4 in methanol at a concentration of 1 mg/mL.

• Prepare serial dilutions of the Desmethyl Erlotinib stock solution with a 50:50 mixture of methanol and water to create working solutions for calibration standards and quality controls.

• Prepare a working solution of Desmethyl Erlotinib-d4 (internal standard) in methanol.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample, add 200 µL of cold methanol containing the Desmethyl Erlotinib-d4 internal standard.[1]

• Vortex the mixture for 15 seconds.[1]

• Centrifuge at 10,000 x g for 5 minutes at 4°C.[1]

• Transfer 150 µL of the supernatant to a new tube containing 150 µL of 10 mM ammonium acetate.[1]

• Vortex for 5 minutes and transfer to an injection vial for LC-MS/MS analysis.[1]

4. LC-MS/MS Analysis:

• Chromatographic Column: BEH XBridge C18 (100 x 2.1 mm, 1.7 µm) or equivalent.[1][3][4]

• Mobile Phase A: 5 mM Ammonium Acetate in water.[1][3][4]

• Mobile Phase B: Acetonitrile.[1][3][4]

• Flow Rate: 0.7 mL/min.[1][3][4]

• Gradient Elution: A typical gradient would be to start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analytes, followed by a wash and re-equilibration step.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.[1]

• Detection: Multiple Reaction Monitoring (MRM) using the transitions specified in Table 2.[1]

5. Data Analysis:

• Quantify the concentration of Desmethyl Erlotinib in the samples by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizations

Signaling Pathway

Caption: Erlotinib and its active metabolite inhibit EGFR signaling.

Experimental Workflow

Caption: Workflow for Desmethyl Erlotinib quantification in plasma.

References

• 1. diva-portal.org [diva-portal.org]
• 2. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma [kth.diva-portal.org]
• 4. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma-Science-Chemical Encyclopedia-lookchem [m.lookchem.com]

Application Notes and Protocols: Desmethyl Erlotinib-d4-1 as a Tracer in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erlotinib (B232), an epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, is a crucial therapeutic agent in the treatment of non-small cell lung cancer and pancreatic cancer.[1][2] Its efficacy and safety are influenced by its metabolic fate in the body. The primary active metabolite of Erlotinib is O-desmethyl erlotinib (OSI-420), formed through metabolism primarily mediated by the cytochrome P450 enzyme CYP3A4, with minor contributions from CYP1A2 and CYP1A1.[3] Understanding the pharmacokinetics of both the parent drug and its active metabolites is paramount for optimizing dosing strategies and managing drug-drug interactions.

Stable isotope-labeled internal standards are the gold standard for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Desmethyl Erlotinib-d4-1 is the deuterium-labeled analog of Desmethyl Erlotinib. Its near-identical physicochemical properties to the unlabeled analyte ensure that it behaves similarly during sample extraction, chromatography, and ionization, thereby correcting for variability and matrix effects. This application note provides detailed protocols for the use of Desmethyl Erlotinib-d4-1 as a tracer and internal standard in drug metabolism studies of Erlotinib.

Metabolic Pathway of Erlotinib

Erlotinib undergoes extensive metabolism in the liver. The formation of Desmethyl Erlotinib (OSI-420) is a key step in its biotransformation. This process is primarily catalyzed by CYP3A4. The metabolic pathway can be visualized as follows:

Metabolic conversion of Erlotinib to its active metabolite.

Application: Quantitative Bioanalysis of Desmethyl Erlotinib in Human Plasma

This section outlines the use of Desmethyl Erlotinib-d4-1 as an internal standard for the accurate quantification of Desmethyl Erlotinib (OSI-420) in human plasma samples using LC-MS/MS. This method is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug-drug interaction studies.

Experimental Workflow

The overall workflow for the quantitative analysis of Desmethyl Erlotinib from sample collection to data analysis is depicted below.

Workflow for quantitative analysis of Desmethyl Erlotinib.

Detailed Experimental Protocols

Protocol 1: Quantification of Desmethyl Erlotinib in Human Plasma

This protocol is adapted from validated methods for the analysis of Erlotinib and its metabolites.[2][3][4]

1. Materials and Reagents

• Desmethyl Erlotinib (OSI-420) analytical standard

• Desmethyl Erlotinib-d4-1 (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Desmethyl Erlotinib in a suitable solvent (e.g., DMSO or methanol).

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve Desmethyl Erlotinib-d4-1 in a suitable solvent.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with 50:50 acetonitrile:water to prepare calibration standards and quality control (QC) samples.

• IS Working Solution (e.g., 100 ng/mL): Dilute the IS stock solution with acetonitrile.

3. Sample Preparation

• Pipette 50 µL of human plasma into a microcentrifuge tube.

• Add 150 µL of the IS working solution in acetonitrile.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Recommended Conditions
LC System	UPLC/HPLC system
Column	Reversed-phase C18 column (e.g., BEH XBridge C18, 100 x 2.1 mm, 1.7 µm)[3][4]
Mobile Phase A	5 mM Ammonium acetate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient Elution	A linear gradient starting with a low percentage of Mobile Phase B, increasing to a high percentage to elute the analytes, followed by re-equilibration.
Flow Rate	0.4 - 0.7 mL/min[3][4]
Column Temperature	40 °C
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

5. MRM Transitions (Note: These are predicted transitions and should be optimized in the laboratory)

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Desmethyl Erlotinib (OSI-420)	380.2	To be determined
Desmethyl Erlotinib-d4-1	384.2	To be determined

The precursor ion corresponds to [M+H]+. Product ions are specific fragments generated in the collision cell and need to be determined by infusing the individual compounds into the mass spectrometer.

6. Calibration and Quantification

• Prepare a calibration curve by spiking drug-free human plasma with known concentrations of the analyte working solutions.

• Process the calibration standards and QC samples along with the unknown samples.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the analyte.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: In Vitro Metabolism of Erlotinib in Human Liver Microsomes

This protocol allows for the investigation of the formation of Desmethyl Erlotinib from Erlotinib in a controlled in vitro system. Desmethyl Erlotinib-d4-1 can be used as an internal standard to quantify the formed metabolite.

1. Materials and Reagents

• Erlotinib

• Desmethyl Erlotinib-d4-1 (IS)

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (for quenching the reaction)

2. Incubation Procedure

• Prepare a master mix containing phosphate buffer, HLMs, and the NADPH regenerating system.

• Pre-incubate the master mix at 37 °C for 5 minutes.

• Initiate the reaction by adding Erlotinib (at various concentrations) to the master mix.

• Incubate at 37 °C with shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

• Quench the reaction by adding the aliquot to cold acetonitrile containing the IS (Desmethyl Erlotinib-d4-1).

• Process the samples as described in Protocol 1 (from step 3 of sample preparation).

3. Data Analysis

• Quantify the concentration of Desmethyl Erlotinib formed at each time point using the method described in Protocol 1.

• The rate of metabolite formation can be calculated from the linear portion of the concentration-time curve.

• Kinetic parameters (Km and Vmax) can be determined by measuring the initial rates of formation at different substrate (Erlotinib) concentrations and fitting the data to the Michaelis-Menten equation.

Data Presentation

The following tables present typical validation parameters for a bioanalytical method for the quantification of Desmethyl Erlotinib (OSI-420), adapted from published literature.[3][4]

Table 1: Calibration Curve and Linearity

Analyte	Matrix	Concentration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)
Desmethyl Erlotinib (OSI-420)	Human Plasma	0.5 - 500	Linear (1/x weighting)	> 0.99

Table 2: Precision and Accuracy

Analyte	Matrix	QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Desmethyl Erlotinib (OSI-420)	Human Plasma	LLOQ	0.5	< 20	< 20	80 - 120
Low QC	1.5	< 15	< 15	85 - 115
Mid QC	75	< 15	< 15	85 - 115
High QC	400	< 15	< 15	85 - 115

LLOQ: Lower Limit of Quantification; QC: Quality Control; %CV: Percent Coefficient of Variation

Table 3: Recovery

Analyte	Matrix	Concentration Level	Extraction Recovery (%)
Desmethyl Erlotinib (OSI-420)	Human Plasma	Low	> 90
High	> 90

Conclusion

Desmethyl Erlotinib-d4-1 is an invaluable tool for the accurate and precise quantification of the active Erlotinib metabolite, Desmethyl Erlotinib (OSI-420), in various biological matrices. The use of this stable isotope-labeled internal standard in LC-MS/MS-based methods allows researchers to obtain reliable data for pharmacokinetic modeling, therapeutic drug monitoring, and in vitro drug metabolism studies. The protocols and data presented herein provide a comprehensive guide for the implementation of Desmethyl Erlotinib-d4-1 as a tracer in drug development and clinical research.

References

• 1. A sensitive LC-MS/MS method to determine the concentrations of erlotinib and its active metabolite OSI-420 in BALB/c nude mice plasma simultaneously and its application to a pharmacokinetic study [jcps.bjmu.edu.cn]
• 2. tandfonline.com [tandfonline.com]
• 3. diva-portal.org [diva-portal.org]
• 4. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Quantification of Erlotinib Metabolism in Cell Culture Using Desmethyl Erlotinib-d4-1

Introduction

Erlotinib is a potent, small-molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, used in the treatment of non-small cell lung cancer and pancreatic cancer.[1][] In vivo, Erlotinib is primarily metabolized by cytochrome P450 enzymes, principally CYP3A4, into several metabolites.[3][4] The major active metabolite, Desmethyl Erlotinib (also known as OSI-420), is equipotent to the parent drug and contributes to its overall therapeutic effect.[3][5]

Studying the metabolic conversion of Erlotinib to Desmethyl Erlotinib in cancer cell lines is crucial for understanding drug efficacy, resistance mechanisms, and cell-specific metabolic activity. Accurate quantification of this metabolite in a complex biological matrix like cell lysate requires a robust analytical method. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its high sensitivity and specificity.

Desmethyl Erlotinib-d4-1 is a deuterium-labeled stable isotope of Desmethyl Erlotinib. Its near-identical chemical and physical properties to the unlabeled analyte make it an ideal internal standard (IS) for LC-MS/MS-based quantification.[6][7] It co-elutes with the analyte and experiences similar effects during sample preparation and ionization, allowing it to correct for variability in extraction recovery, matrix effects, and instrument response.[8][9] This protocol details the use of Desmethyl Erlotinib-d4-1 as an internal standard for the precise measurement of Desmethyl Erlotinib in lysates from Erlotinib-treated cancer cells.

Mechanism of Action: Erlotinib and EGFR Signaling

Erlotinib exerts its anti-tumor effect by reversibly binding to the ATP-binding site within the intracellular tyrosine kinase domain of EGFR.[1][3] This inhibits EGFR autophosphorylation and the subsequent activation of downstream signaling cascades critical for cancer cell proliferation, survival, and metastasis, primarily the RAS/RAF/MAPK and PI3K/AKT pathways.[10] The active metabolite, Desmethyl Erlotinib, shares this mechanism of action.

Caption: EGFR signaling pathway and the inhibitory action of Erlotinib.

Experimental Protocols

This protocol provides a framework for treating a relevant cancer cell line (e.g., A549, H3255 Non-Small Cell Lung Cancer cells) with Erlotinib, followed by cell lysis, sample preparation, and quantification of the metabolite Desmethyl Erlotinib using Desmethyl Erlotinib-d4-1 as an internal standard.

1. Materials and Reagents

• Cell Line: EGFR-expressing cancer cell line (e.g., A549, ATCC® CCL-185™)

• Cell Culture Medium: RPMI-1640, Dulbecco's Modified Eagle's Medium (DMEM), or other appropriate medium

• Supplements: Fetal Bovine Serum (FBS), Penicillin-Streptomycin

• Reagents: Erlotinib HCl, Desmethyl Erlotinib-d4-1, DMSO (LC-MS grade), Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Water (LC-MS grade), Phosphate-Buffered Saline (PBS)

• Consumables: Cell culture plates (6-well or 12-well), microcentrifuge tubes, pipette tips, autosampler vials

2. Stock Solution Preparation

Prepare high-concentration stock solutions in DMSO. Store at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.

Compound	Stock Concentration	Solvent	Storage
Erlotinib HCl	10 mM	DMSO	-20°C
Desmethyl Erlotinib-d4-1 (IS)	1 mM	DMSO	-20°C

3. Cell Culture and Treatment Protocol

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting (e.g., 0.5 x 10⁶ cells/well for A549). Allow cells to attach and grow for 24 hours.

• Preparation of Working Solutions: Prepare fresh working solutions of Erlotinib by diluting the 10 mM stock solution in complete cell culture medium to the desired final concentrations (e.g., 0, 1, 5, 10 µM).

• Treatment: Remove the existing medium from the wells and replace it with the medium containing the different concentrations of Erlotinib. Include a vehicle control (medium with the same percentage of DMSO used for the highest drug concentration).

• Incubation: Incubate the cells for the desired time period to allow for drug metabolism (e.g., 24, 48, or 72 hours).

4. Sample Preparation for LC-MS/MS Analysis

This protocol uses a simple protein precipitation method for sample cleanup.

• Cell Harvesting:

  • Place the culture plate on ice. Aspirate the medium from each well.

  • Wash the cells twice with 1 mL of ice-cold PBS.

  • Add 200 µL of ice-cold PBS to each well and scrape the cells using a cell scraper.

  • Transfer the cell suspension to a pre-labeled 1.5 mL microcentrifuge tube.

• Cell Lysis: Lyse the cells by three cycles of freeze-thaw (freeze in liquid nitrogen or -80°C freezer, then thaw at room temperature) or by sonication on ice.

• Protein Quantification: Use 10 µL of the cell lysate to determine the total protein concentration using a BCA or Bradford assay. This will be used for normalization of the final metabolite concentration.

• Internal Standard Spiking:

  • Prepare a working solution of the internal standard (IS), Desmethyl Erlotinib-d4-1, at 100 ng/mL in 100% Methanol.

  • To 90 µL of the remaining cell lysate, add 10 µL of the IS working solution.

• Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile to the 100 µL lysate/IS mixture to precipitate proteins.

  • Vortex vigorously for 30 seconds.

  • Incubate at -20°C for 30 minutes to enhance precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube, being careful not to disturb the protein pellet.

• Evaporation and Reconstitution: Dry the supernatant under a gentle stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80% Water/20% Acetonitrile with 0.1% Formic Acid).

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes at 4°C to remove any remaining particulates.

• Transfer for Analysis: Transfer the final supernatant to an autosampler vial for LC-MS/MS analysis.

Caption: Workflow for quantifying Desmethyl Erlotinib in cell culture.

5. LC-MS/MS Analysis

The following are general parameters and should be optimized for the specific instrument used.

Parameter	Suggested Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Analysis Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Example) Note: These values are illustrative. The exact precursor and product ions should be optimized by infusing pure standards.

Compound	Precursor Ion (Q1) m/z	Product Ion (Q2) m/z
Desmethyl Erlotinib (Analyte)	380.2	278.1
Desmethyl Erlotinib-d4-1 (IS)	384.2	282.1

6. Data Analysis and Presentation

• Quantification: Integrate the peak areas for both the analyte (Desmethyl Erlotinib) and the internal standard (Desmethyl Erlotinib-d4-1) for each sample.

• Calculate Ratio: Determine the Peak Area Ratio (PAR) for each sample: PAR = Peak Area of Analyte / Peak Area of Internal Standard

• Standard Curve: Generate a standard curve by plotting the PAR of known standards against their concentrations.

• Calculate Concentration: Use the regression equation from the standard curve to calculate the concentration of Desmethyl Erlotinib in the experimental samples.

• Normalization: Normalize the calculated concentration to the total protein content of the lysate (e.g., pmol/mg protein) to account for differences in cell number.

Example Data Table

Erlotinib Treatment (µM)	Peak Area (Analyte)	Peak Area (IS)	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Normalized Conc. (pmol/mg protein)
0 (Vehicle)	0	1,510,234	0.00	0.00	0.00
1	45,890	1,498,550	0.031	1.53	20.1
5	235,112	1,525,430	0.154	7.71	101.4
10	512,670	1,489,760	0.344	17.20	226.3

References

• 1. Erlotinib - Wikipedia [en.wikipedia.org]
• 3. ClinPGx [clinpgx.org]
• 4. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]
• 8. nebiolab.com [nebiolab.com]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. ClinPGx [clinpgx.org]

Application Notes and Protocols for In Vivo Animal Studies with Desmethyl Erlotinib-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desmethyl Erlotinib (B232) (OSI-420) is the primary and pharmacologically active metabolite of Erlotinib, a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.[1] Erlotinib is a clinically approved therapeutic for non-small cell lung cancer and pancreatic cancer.[2] Understanding the in vivo behavior of its active metabolite, Desmethyl Erlotinib, is crucial for a comprehensive assessment of the parent drug's efficacy and safety profile. Desmethyl Erlotinib and Erlotinib are considered to be equipotent.[1]

Desmethyl Erlotinib-d4 is a stable isotope-labeled version of Desmethyl Erlotinib, where four hydrogen atoms have been replaced with deuterium (B1214612). This deuteration makes it an invaluable tool for in vivo animal studies, primarily as a tracer to investigate the pharmacokinetics (PK) and metabolism of the non-labeled (endogenous or co-administered) Desmethyl Erlotinib.[3][4][5] The use of stable isotope-labeled compounds allows for precise differentiation and quantification from their non-labeled counterparts by mass spectrometry, without the safety concerns and disposal issues associated with radioactive isotopes.[6][7]

These application notes provide detailed protocols and data for the use of Desmethyl Erlotinib-d4 in preclinical in vivo animal research.

Signaling Pathway of Desmethyl Erlotinib

Desmethyl Erlotinib, like its parent compound Erlotinib, inhibits the intracellular phosphorylation of the EGFR tyrosine kinase.[1] This inhibition blocks the downstream signaling cascades, primarily the RAS/RAF/MEK/ERK (MAPK) and PI3K/Akt pathways, which are critical for cell proliferation, survival, and angiogenesis in cancer cells.

Caption: EGFR signaling pathway and the inhibitory action of Desmethyl Erlotinib.

Quantitative Data: Pharmacokinetics of Desmethyl Erlotinib (OSI-420) in Rodents

The following tables summarize the pharmacokinetic parameters of the non-deuterated Desmethyl Erlotinib (OSI-420) in mice and rats following oral administration of the parent drug, Erlotinib. This data provides an expected pharmacokinetic profile when studying Desmethyl Erlotinib.

Table 1: Pharmacokinetic Parameters of Desmethyl Erlotinib (OSI-420) in BALB/c Mice after a Single Oral Dose of Erlotinib (10 mg/kg) [2]

Parameter	Value (Mean ± SD)
Cmax (ng/mL)	1251 ± 224
Tmax (h)	8.0 ± 0.0
AUClast (h*ng/mL)	8113 ± 1410
Half-life (t½) (h)	2.4 ± 0.3

Table 2: Pharmacokinetic Parameters of Desmethyl Erlotinib (OSI-420) in Wistar Rats [8]

Parameter	Value (Mean ± SD)
Half-life (t½) (h)	11.96 ± 2.01

Experimental Protocols

Protocol 1: Pharmacokinetic Study of Desmethyl Erlotinib in Rodents using Desmethyl Erlotinib-d4 as a Tracer

This protocol describes a typical pharmacokinetic study in rats to determine the profile of Desmethyl Erlotinib. A known quantity of Desmethyl Erlotinib-d4 is co-administered with the non-labeled Desmethyl Erlotinib to serve as an internal standard for quantification.

Objective: To determine the key pharmacokinetic parameters (Cmax, Tmax, AUC, and half-life) of Desmethyl Erlotinib in rats.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Desmethyl Erlotinib

• Desmethyl Erlotinib-d4

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Oral gavage needles

• Blood collection tubes (with anticoagulant, e.g., K2EDTA)

• Centrifuge

• Freezer (-80°C)

• LC-MS/MS system

Experimental Workflow:

Caption: A typical experimental workflow for an in vivo pharmacokinetic study.

Procedure:

• Animal Acclimation: Acclimate rats to the housing conditions for at least one week prior to the experiment, with free access to food and water.

• Dosing Formulation: Prepare a suspension of Desmethyl Erlotinib in the vehicle at the desired concentration. Prepare a separate stock solution of Desmethyl Erlotinib-d4 in a suitable solvent (e.g., DMSO) and then dilute it in the dosing vehicle to be used as an internal standard.

• Dosing: Fast the rats overnight before dosing. Administer a single oral dose of Desmethyl Erlotinib via oral gavage. The co-administered Desmethyl Erlotinib-d4 will serve as a tracer.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dose. Collect blood into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until bioanalysis.

• Bioanalysis using LC-MS/MS:

  • Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of Desmethyl Erlotinib and Desmethyl Erlotinib-d4 in plasma.

  • Prepare plasma samples for analysis, which may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction.

  • Analyze the samples using the validated LC-MS/MS method. The distinct mass-to-charge ratios of the deuterated and non-deuterated compounds allow for their separate detection and quantification.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software to calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t½, and clearance) from the plasma concentration-time data for Desmethyl Erlotinib.

Protocol 2: In Vivo Metabolism Study using Desmethyl Erlotinib-d4

This protocol outlines a study to investigate the metabolic fate of Desmethyl Erlotinib by administering the deuterated version and identifying its metabolites.

Objective: To identify and characterize the metabolites of Desmethyl Erlotinib in vivo.

Procedure:

• Dosing: Administer a single dose of Desmethyl Erlotinib-d4 to the animal model (e.g., rat or mouse) via the desired route (e.g., oral or intravenous).

• Sample Collection: Collect biological matrices such as plasma, urine, and feces at various time points post-administration.

• Metabolite Profiling:

  • Process the collected samples to extract the drug and its metabolites.

  • Analyze the extracts using high-resolution LC-MS/MS.

  • The presence of the deuterium label in the metabolites will confirm that they are derived from Desmethyl Erlotinib-d4. The mass shift corresponding to the deuterium label aids in the identification of these metabolites against the background of endogenous molecules.

• Metabolite Identification: Characterize the structure of the identified metabolites based on their mass spectral data.

Conclusion

Desmethyl Erlotinib-d4 is a critical tool for advancing our understanding of the in vivo behavior of Desmethyl Erlotinib. Its use as a stable isotope tracer in pharmacokinetic and metabolism studies allows for highly specific and sensitive quantification, providing robust data for preclinical drug development. The protocols and data presented here serve as a comprehensive guide for researchers utilizing Desmethyl Erlotinib-d4 in their in vivo animal studies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Modulation of erlotinib pharmacokinetics in mice by a novel cytochrome P450 3A4 inhibitor, BAS 100 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scitechnol.com [scitechnol.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Desmethyl Erlotinib-d4-1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the proper handling, storage, and utilization of Desmethyl Erlotinib-d4-1, a deuterated analog of the active metabolite of Erlotinib (B232). Adherence to these protocols is crucial for ensuring the integrity of the compound and the reproducibility of experimental results.

Introduction

Desmethyl Erlotinib-d4-1 is the deuterium-labeled form of Desmethyl Erlotinib (also known as OSI-420), which is a primary and pharmacologically active metabolite of Erlotinib.[1] Erlotinib is a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, a key target in cancer therapy.[2] Due to its isotopic labeling, Desmethyl Erlotinib-d4-1 serves as an ideal internal standard for quantitative bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), used in pharmacokinetic and drug metabolism studies.[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of Desmethyl Erlotinib-d4-1 is presented in the table below.

Property	Value	Source
Chemical Formula	C₂₁H₁₇D₄N₃O₄	[5]
Molecular Weight	383.43 g/mol	[5]
CAS Number	1216420-11-9	[4]
Appearance	Crystalline solid	[6]
Purity	≥98%	[6]

Handling and Safety Precautions

General Handling:

• Handle in a well-ventilated area, preferably in a fume hood.

• Avoid inhalation of dust, and contact with skin, eyes, and clothing.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

Spill and Disposal:

• In case of a spill, avoid generating dust. Moisten the spilled material with a suitable solvent (e.g., ethanol) and carefully scoop it into a sealed container for disposal.

• Dispose of waste in accordance with local, state, and federal regulations.

Storage and Stability

Proper storage is critical to maintain the stability and integrity of Desmethyl Erlotinib-d4-1.

Condition	Duration	Recommendation
Solid Form	Long-term (≥ 4 years)	Store at -20°C.[6]
Stock Solution	Up to 6 months	Aliquot and store at -80°C.[1][7]
Up to 1 month	Aliquot and store at -20°C.[1][7]
Aqueous Solution	Not recommended for > 1 day	Prepare fresh for each use.[6]

Key Recommendations:

• Avoid repeated freeze-thaw cycles of stock solutions.

• Protect from light and moisture.

Experimental Protocols

Preparation of Stock Solutions

Desmethyl Erlotinib-d4-1 is soluble in various organic solvents. The choice of solvent will depend on the specific experimental requirements.

Solvent	Solubility
Dimethylformamide (DMF)	50 mg/mL
Dimethyl sulfoxide (B87167) (DMSO)	25 mg/mL
Ethanol	0.25 mg/mL

Protocol for a 10 mM DMSO Stock Solution:

• Accurately weigh the required amount of Desmethyl Erlotinib-d4-1 solid.

• Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration.

• Vortex or sonicate briefly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in tightly sealed vials.

• Store the aliquots at -20°C or -80°C.

Preparation of Working Solutions for In Vivo Studies

For in vivo experiments, Desmethyl Erlotinib-d4-1 needs to be formulated in a vehicle suitable for administration to animals. Below are examples of commonly used formulations. It is recommended to prepare these formulations fresh on the day of use.[1]

Formulation Vehicle	Protocol
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	1. Start with a DMSO stock solution. 2. Sequentially add PEG300, Tween-80, and saline, mixing thoroughly after each addition.[7]
10% DMSO, 90% (20% SBE-β-CD in Saline)	1. Prepare a 20% solution of sulfobutylether-β-cyclodextrin (SBE-β-CD) in saline. 2. Add the DMSO stock solution to the SBE-β-CD solution and mix well.[7]
Suspension in 0.5% CMC-Na	1. Prepare a 0.5% solution of sodium carboxymethyl cellulose (B213188) (CMC-Na) in deionized water. 2. Add the solid Desmethyl Erlotinib-d4-1 to the CMC-Na solution and mix to form a uniform suspension.[8]

Application as an Internal Standard in LC-MS/MS

Desmethyl Erlotinib-d4-1 is primarily used as an internal standard for the quantification of Desmethyl Erlotinib in biological matrices.

Protocol Outline for Plasma Sample Analysis:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To a 100 µL aliquot of plasma, add a known amount of Desmethyl Erlotinib-d4-1 working solution (e.g., 10 µL of a 100 ng/mL solution).

  • Perform protein precipitation by adding a sufficient volume of a cold organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Vortex vigorously and then centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto a suitable C18 analytical column.

  • Use a gradient elution with a mobile phase typically consisting of an aqueous component (e.g., ammonium (B1175870) acetate (B1210297) or formic acid in water) and an organic component (e.g., acetonitrile or methanol).[3]

  • Set the mass spectrometer to monitor the specific precursor-to-product ion transitions for both Desmethyl Erlotinib and Desmethyl Erlotinib-d4-1 in multiple reaction monitoring (MRM) mode.

Visualizations

Caption: Workflow for the use of Desmethyl Erlotinib-d4-1 as an internal standard.

Caption: Simplified EGFR signaling pathway inhibited by Erlotinib.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. desmethyl erlotinib — TargetMol Chemicals [targetmol.com]
• 3. diva-portal.org [diva-portal.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. OSI-420-d4, Free Base (Desmethyl Erlotinib-d4) | C21H21N3O4 | CID 57369372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]

Technical Notes & Optimization

Desmethyl Erlotinib-d4-1 solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility issues and other common challenges encountered when working with Desmethyl Erlotinib-d4-1.

Frequently Asked Questions (FAQs)

Q1: What is Desmethyl Erlotinib-d4-1 and what is its primary application?

Desmethyl Erlotinib-d4-1 (also known as OSI-420-d4-1) is the deuterium-labeled version of Desmethyl Erlotinib, which is an active metabolite of Erlotinib.[1][2] Erlotinib is a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.[2] Due to its isotopic labeling, Desmethyl Erlotinib-d4-1 is primarily used as an internal standard in quantitative analysis by methods such as liquid chromatography-mass spectrometry (LC-MS) to accurately measure the levels of Desmethyl Erlotinib in biological samples.[1]

Q2: What are the general solubility characteristics of Desmethyl Erlotinib-d4-1?

While specific solubility data for the deuterated form is not extensively published, it is expected to have very similar solubility properties to the non-deuterated Desmethyl Erlotinib. Desmethyl Erlotinib is a crystalline solid that is soluble in organic solvents like DMSO, dimethylformamide (DMF), and to a lesser extent, ethanol (B145695).[3][4] It is sparingly soluble in aqueous buffers.[3] The solubility of the parent compound, Erlotinib, is pH-dependent, decreasing as the pH increases.[5][6][7] It is reasonable to assume a similar pH-dependent solubility for its desmethyl metabolite.

Q3: My Desmethyl Erlotinib-d4-1 precipitated when I diluted my DMSO stock in an aqueous buffer. Why did this happen and how can I prevent it?

This is a common issue known as "crashing out" and occurs when a compound that is highly soluble in an organic solvent is introduced into an aqueous environment where its solubility is significantly lower.[8] The abrupt change in solvent polarity causes the compound to precipitate.

To prevent this, consider the following solutions:

• Lower the final concentration: The simplest approach is to work with a lower final concentration of the compound in your aqueous medium.[9]

• Optimize the dilution process: Instead of a single large dilution, perform serial dilutions. First, create an intermediate dilution of your DMSO stock in a water-miscible co-solvent (like ethanol) before the final dilution into the aqueous buffer.

• Use a co-solvent in the final buffer: Including a small percentage of a water-miscible organic solvent (e.g., ethanol or PEG) in your aqueous buffer can help maintain the compound's solubility.[9]

• Incorporate a surfactant: Adding a non-ionic surfactant such as Tween-20 or Triton X-100 to your aqueous buffer can help keep the compound in solution.[8][9]

• Adjust the pH: Since the solubility of the parent compound Erlotinib is greater at a lower pH, acidifying your aqueous buffer (if your experimental conditions permit) may improve the solubility of Desmethyl Erlotinib-d4-1.[6][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solutions
Compound will not dissolve in the initial organic solvent (e.g., DMSO).	Insufficient solvent volume or the compound has low solubility in the chosen solvent.	- Increase the volume of the solvent. - Gently warm the solution (e.g., to 37°C) if the compound's stability at that temperature is known. - Use sonication to aid dissolution.[8][9] - Try a different organic solvent. DMF has a higher reported solubility for Desmethyl Erlotinib than DMSO.[3][4]
Precipitation occurs immediately upon dilution into aqueous buffer.	The kinetic solubility of the compound in the aqueous buffer has been exceeded.	- Lower the final concentration of the compound.[9] - Add a surfactant (e.g., 0.01% Tween-20) to the aqueous buffer.[9] - Perform a serial dilution. - Lower the pH of the aqueous buffer.[8]
The solution becomes cloudy over time during the experiment.	The compound is slowly precipitating out of solution due to factors like temperature changes or interactions with other components in the assay medium.	- Maintain a constant temperature throughout the experiment. - If possible, prepare fresh dilutions from the stock solution just before use. - Consider the stability of the compound in your specific assay buffer over the duration of the experiment.
Inconsistent results in biological assays.	Poor solubility leading to an inaccurate final concentration of the active compound.	- Visually inspect your solutions for any signs of precipitation before use. - Perform a solubility test in your final assay buffer to determine the maximum soluble concentration. - Re-evaluate your solvent and dilution strategy using the recommendations above.

Data Presentation

Table 1: Solubility of Desmethyl Erlotinib (Non-deuterated) in Various Solvents

Solvent	Approximate Solubility	Reference
Dimethylformamide (DMF)	50 mg/mL	[3][4]
Dimethyl Sulfoxide (DMSO)	25 mg/mL	[3][4]
Ethanol	0.25 mg/mL	[3][4]
1:9 solution of DMF:PBS (pH 7.2)	0.1 mg/mL	[3][4]

Note: The solubility of Desmethyl Erlotinib-d4-1 is expected to be very similar to the non-deuterated form presented in this table.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Desmethyl Erlotinib-d4-1 (Molecular Weight: 383.45 g/mol ) in DMSO.

Materials:

• Desmethyl Erlotinib-d4-1 solid

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Accurately weigh out a desired amount of Desmethyl Erlotinib-d4-1 solid. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.83 mg of the compound.

• Dissolution: Add the appropriate volume of DMSO to the vial containing the solid. For the example above, add 1 mL of DMSO.

• Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely dissolved.[8]

• Sonication (Optional): If the compound does not fully dissolve with vortexing, place the vial in a water bath sonicator for 5-10 minutes.[8]

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.[8]

Protocol 2: Dilution of Stock Solution into Aqueous Buffer

This protocol provides a method for diluting the DMSO stock solution into an aqueous buffer while minimizing precipitation.

Materials:

• Desmethyl Erlotinib-d4-1 stock solution in DMSO (from Protocol 1)

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• Optional: Non-ionic surfactant (e.g., Tween-20)

Procedure:

• Buffer Preparation: If using a surfactant, add it to your aqueous buffer at the desired final concentration (e.g., 0.01% v/v Tween-20).

• Intermediate Dilution (Recommended): Prepare an intermediate dilution of your stock solution in DMSO. For example, if your final desired concentration is 10 µM and your stock is 10 mM, you might first dilute the stock 1:10 in DMSO to get a 1 mM intermediate solution.

• Final Dilution: Add a small volume of the intermediate DMSO solution to your aqueous buffer to achieve the final desired concentration. It is crucial to keep the final concentration of DMSO in the aqueous solution as low as possible (ideally <0.5%).[8] For example, to make a 10 µM final solution from a 1 mM intermediate, you would perform a 1:100 dilution (e.g., add 10 µL of the 1 mM intermediate to 990 µL of the aqueous buffer).

• Mixing: Gently vortex the final solution immediately after adding the DMSO stock.

• Observation: Visually inspect the solution for any signs of precipitation. If precipitation is observed, you may need to lower the final concentration or further optimize your dilution strategy.

Mandatory Visualizations

Caption: Erlotinib Signaling Pathway Inhibition.

Caption: Experimental Workflow for Compound Solubilization.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Erlotinib | C22H23N3O4 | CID 176870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC-MS for Desmethyl Erlotinib-d4 Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for the detection of Desmethyl Erlotinib-d4.

Frequently Asked Questions (FAQs)

Q1: What is Desmethyl Erlotinib-d4 and what is its primary use in LC-MS analysis?

Desmethyl Erlotinib-d4 is the deuterium-labeled version of Desmethyl Erlotinib (OSI-420), an active metabolite of the cancer drug Erlotinib.[1] In LC-MS-based bioanalysis, its primary role is as an internal standard (IS).[1] Using a stable isotope-labeled internal standard like Desmethyl Erlotinib-d4 is best practice as it co-elutes with the unlabeled analyte and experiences similar ionization effects, leading to more accurate and precise quantification by correcting for variability in sample preparation and instrument response.[2]

Q2: What are the typical Multiple Reaction Monitoring (MRM) transitions for Erlotinib and its metabolites?

MRM transitions are crucial for the selective and sensitive detection of analytes. While specific transitions for Desmethyl Erlotinib-d4 are not explicitly detailed in the provided search results, they can be inferred from the transitions of Desmethyl Erlotinib (OSI-420) and Erlotinib-d6. Generally, the precursor ion will be the [M+H]+ of Desmethyl Erlotinib-d4, and the product ions will be common fragments. For Erlotinib and its non-deuterated metabolite, the following transitions have been reported:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Erlotinib	394.2	278.1
Erlotinib-d6	400.4	278.1
Desmethyl Erlotinib (OSI-420)	380.2	278.1

Note: The optimal collision energy (CE) and other MS parameters should be determined empirically on your specific instrument.

Q3: What are the recommended starting conditions for chromatographic separation?

A reversed-phase C18 column is commonly used for the separation of Erlotinib and its metabolites.[3][4][5] A gradient elution with a mobile phase consisting of an aqueous component with a modifier (e.g., ammonium (B1175870) acetate (B1210297) or formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically employed.[3][6]

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a common and straightforward method for extracting Erlotinib and its metabolites from plasma samples.[3][4]

• To 50 µL of plasma, add 200 µL of cold methanol (B129727) containing the internal standard (Desmethyl Erlotinib-d4).[3]

• Vortex the mixture vigorously for 15 seconds.[3]

• Centrifuge the samples at 10,000 x g for 5 minutes at 4°C to pellet the precipitated proteins.[3]

• Transfer 150 µL of the supernatant to a new tube.[3]

• Add 150 µL of 10 mM ammonium acetate to the supernatant.[3]

• Vortex the final mixture for 5 minutes.[3]

• Transfer the sample to an injection vial or a 96-well plate for LC-MS analysis.[3]

Protocol 2: LC-MS/MS Analysis

The following are typical starting parameters for an LC-MS/MS method. Optimization will be required for your specific instrumentation and application.[3][5]

Liquid Chromatography Parameters:

Parameter	Recommended Value
Column	BEH XBridge C18 (100 x 2.1 mm, 1.7 µm)[3] or equivalent
Mobile Phase A	5 mM Ammonium Acetate in Water[3]
Mobile Phase B	Acetonitrile[3]
Flow Rate	0.7 mL/min[3]
Gradient	Linear gradient, to be optimized for separation
Column Temperature	50 °C[7]
Injection Volume	5-10 µL

Mass Spectrometry Parameters:

Parameter	Recommended Value
Ionization Mode	Electrospray Ionization (ESI), Positive[4]
Source Temperature	150°C[3]
Desolvation Temperature	600°C[3]
Cone Gas Flow	24 L/Hr[3]
Desolvation Gas Flow	990 L/Hr[3]
Collision Gas	Argon[3]

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing, Broadening, or Splitting)

• Possible Cause: Column contamination or degradation.

  • Solution: Flush the column with a strong solvent. If the problem persists, replace the column.[8]

• Possible Cause: Inappropriate injection solvent. The injection solvent should be of similar or weaker strength than the initial mobile phase.[8]

  • Solution: Reconstitute the sample in a solvent that matches the initial mobile phase conditions.[8]

• Possible Cause: Extra-column dead volume.

  • Solution: Check all fittings and tubing for proper connections and minimize tubing length.[8]

Issue 2: Low Signal Intensity or No Signal

• Possible Cause: Ion suppression from the sample matrix.

  • Solution: Improve sample clean-up. Consider using solid-phase extraction (SPE) or liquid-liquid extraction (LLE) instead of protein precipitation.[9][10] Dilute the sample if sensitivity allows.

• Possible Cause: Incorrect MS source parameters.

  • Solution: Optimize source parameters such as capillary voltage, source temperature, and gas flows.[11]

• Possible Cause: Clogged or dirty ion source.

  • Solution: Clean the ion source components according to the manufacturer's instructions.

Issue 3: High Background Noise

• Possible Cause: Contaminated mobile phase or solvents.

  • Solution: Use high-purity, LC-MS grade solvents and additives. Prepare fresh mobile phases daily.[12]

• Possible Cause: Carryover from previous injections.

  • Solution: Implement a robust needle wash protocol. Inject a blank solvent after a high-concentration sample to check for carryover.[10]

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 7. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Pretreatment and analysis techniques development of TKIs in biological samples for pharmacokinetic studies and therapeutic drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. simbecorion.com [simbecorion.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. zefsci.com [zefsci.com]

Technical Support Center: Preventing Isotopic Exchange in Deuterium-Labeled Standards

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and preventing hydrogen-deuterium (H/D) exchange in isotopically labeled standards. Accurate and reliable quantification in mass spectrometry-based assays depends on the stability of these standards.

Frequently Asked Questions (FAQs)

Q1: What is hydrogen-deuterium (H/D) exchange and why is it a problem?

A1: Hydrogen-deuterium exchange is a chemical reaction where a deuterium (B1214612) atom on a labeled standard is replaced by a hydrogen atom from its environment, such as from a solvent or sample matrix.[1][2][3] This process compromises the isotopic purity of the standard.[1][4] In quantitative analysis, the loss of deuterium changes the mass of the internal standard, which can lead to it being misidentified as the unlabeled analyte.[5][6] This results in an underestimation of the internal standard concentration and an overestimation of the analyte concentration, leading to inaccurate results.[1][5]

Q2: Which deuterium labels are most susceptible to exchange?

A2: Deuterium atoms attached to heteroatoms like oxygen (-OH), nitrogen (-NH), or sulfur (-SH) are highly susceptible to exchange because they are labile.[1][3][5][7] Deuterium atoms on carbons adjacent to carbonyl groups (α-carbons) can also be prone to exchange under certain acidic or basic conditions due to keto-enol tautomerism.[3][7][8] It is crucial to select standards where deuterium labels are placed in stable, non-exchangeable positions.[8]

Q3: What are the primary factors that promote H/D exchange?

A3: The rate and extent of H/D exchange are primarily influenced by three main factors:

• pH: The exchange reaction is catalyzed by both acids and bases.[2][9][10] The rate of exchange is typically at its minimum around pH 2.5-3.0.[3][5][9][11] Both neutral and, especially, basic conditions significantly accelerate deuterium loss.[5][9]

• Temperature: Higher temperatures increase the kinetic rate of the exchange reaction.[3][5][8] Therefore, performing sample preparation and analysis at low temperatures is a critical preventative measure.[9]

• Solvent Composition: Protic solvents, such as water (H₂O), methanol (B129727) (MeOH), and ethanol (B145695) (EtOH), contain readily exchangeable protons and are the primary source for back-exchange.[1][3][9] Aprotic solvents like acetonitrile (B52724) (ACN) or dimethyl sulfoxide (B87167) (DMSO) do not have exchangeable protons and are ideal for reconstituting and storing standards.[9]

Q4: How should I store deuterium-labeled standards to ensure their stability?

A4: Proper storage is critical for maintaining both chemical and isotopic integrity.[1][12]

• Solid Compounds: Lyophilized powders or solid materials should be stored at low temperatures (-20°C or -80°C) in a desiccator to protect them from atmospheric moisture.[4][9]

• Solutions: Stock solutions should be prepared in high-purity aprotic solvents.[4] Store these solutions in tightly sealed amber vials at low temperatures (2-8°C for short-term, -20°C or colder for long-term) to prevent contamination, solvent evaporation, and light-induced degradation.[1][4][8]

• General Practice: Always refer to the manufacturer's certificate of analysis for specific storage instructions.[1][4][8] Before opening, sealed containers should be allowed to equilibrate to room temperature to prevent moisture condensation.[1][8][12]

Q5: Is it better to use ¹³C-labeled standards instead of deuterium-labeled ones?

A5: While deuterium-labeled standards are often more common and less expensive, they are susceptible to isotopic exchange.[5][6] Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) labeled standards are not prone to exchange and are considered more robust and reliable, especially for assays requiring the highest levels of accuracy and precision.[5][6][7]

Quantitative Data Summary

The stability of deuterium-labeled standards is highly dependent on environmental factors. The following tables summarize the impact of pH, temperature, and solvent choice on the rate of H/D exchange.

Table 1: Influence of pH and Temperature on H/D Exchange Rate

Factor	Condition	Impact on Exchange Rate	Recommended Action
pH	Acidic (~2.5)	Minimum exchange rate for many compounds[3][5][9][11]	Quench reactions and prepare samples by acidifying to pH ~2.5.
Neutral (~7.0)	Base-catalyzed exchange becomes significant[9]	Avoid neutral pH during sample processing and storage.
Basic (>8.0)	Significantly accelerated exchange rate[6][9]	Avoid basic conditions entirely.
Temperature	Low (~0°C)	Significantly reduced rate[9]	Perform all sample preparation and analysis steps on ice or at 0°C.[9][13]
Ambient (~25°C)	Moderate rate	Minimize time standards are held at ambient temperature.
Elevated (>40°C)	Rapidly increased rate[5][14]	Do not expose standards to high temperatures.[9]

Table 2: Effect of Solvent Type on Deuterated Standard Stability

Solvent Class	Examples	Presence of Exchangeable Protons	Risk of H/D Exchange	Recommended Use
Protic	Water (H₂O), Methanol (MeOH), Ethanol (EtOH)	Yes (-OH group)	High[9]	Avoid for reconstitution and long-term storage.[9] Use only when required for chromatography, preferably at low temperature and optimal pH.[9]
Aprotic	Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO), Dichloromethane	No	Very Low[9]	Ideal for reconstituting, diluting, and storing deuterated standards.[9]
Deuterated	Deuterium Oxide (D₂O), Methanol-d₄ (CD₃OD)	Yes (-OD group)	Mitigated	Use if a protic solvent is unavoidable to maintain a deuterium-rich environment.[9]

Troubleshooting Guides

Problem 1: My internal standard signal is decreasing, or I see a peak for the unlabeled analyte in my blank samples.

This is a classic symptom of H/D exchange, where the deuterated standard loses its label and is detected at the mass of the analyte.[3][5] Use the following workflow to diagnose the issue.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Poor Signal Intensity of Desmethyl Erlotinib-d4

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting poor signal intensity of Desmethyl Erlotinib-d4, a critical internal standard for the accurate quantification of Desmethyl Erlotinib (B232) (OSI-420), the active metabolite of Erlotinib.

Part 1: Troubleshooting Guides & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during LC-MS/MS analysis that can lead to poor or inconsistent signal intensity of the Desmethyl Erlotinib-d4 internal standard.

Q1: My Desmethyl Erlotinib-d4 signal is consistently low or absent across all samples in a run. What should I check first?

A complete or consistently low signal across an entire batch often points to a systemic failure rather than an issue with individual samples.

A: A logical troubleshooting workflow should be followed:

• Verify the Internal Standard (IS) Solution: Confirm the concentration and integrity of the Desmethyl Erlotinib-d4 spiking solution. Ensure it was prepared correctly, has not expired, and has been stored properly to prevent degradation.[1][2]

• Review Sample Preparation Protocol: Double-check the procedure to confirm that the internal standard was added to all samples. A simple human error, such as forgetting the spiking step, is a common cause.[1]

• Inspect the LC-MS/MS System:

  • MS Method: Ensure the correct mass spectrometer method is loaded, with the specific Multiple Reaction Monitoring (MRM) transition for Desmethyl Erlotinib-d4 programmed.[1]

  • Ion Source: Check for a stable spray. An inconsistent or absent spray will lead to a complete loss of signal.[3][4] Visually inspect the source for contamination or blockages.[1]

  • Mobile Phase: Confirm that the mobile phase reservoirs are not empty and that the solvent lines are correctly placed.

Q2: The signal for Desmethyl Erlotinib-d4 is highly variable between samples in the same batch. What are the likely causes?

A: High variability in the internal standard signal suggests that individual samples are being affected differently. The most probable causes are related to sample preparation or matrix effects.[5]

• Inconsistent Sample Preparation: This is a primary suspect. Investigate potential inconsistencies in extraction recovery between samples.[1] Errors in pipetting the internal standard can also lead to significant variability.

• Differential Matrix Effects: Even though stable isotope-labeled internal standards are used to compensate for matrix effects, they can sometimes experience different degrees of ion suppression or enhancement compared to the analyte.[5][6] This can occur if the analyte and internal standard do not co-elute perfectly or if specific matrix components in one sample disproportionately affect the internal standard's ionization.[6][7]

• Autosampler Issues: Inconsistent injection volumes from a faulty autosampler can also cause signal variability.[1]

Q3: I'm observing a gradual decrease in the Desmethyl Erlotinib-d4 signal over the course of an analytical run. What does this indicate?

A: A progressive decline in signal intensity during a batch is often a sign of increasing contamination or a failing component within the LC-MS/MS system.

• Instrument Contamination: The gradual buildup of matrix components on the ion source, transfer optics, or the front of the mass spectrometer can lead to a steady decline in signal.[1][3] Cleaning the ion source is a recommended first step.

• LC Column Degradation: The performance of the analytical column can degrade over a run, especially with complex matrices, leading to peak shape deterioration and signal loss.[3][8]

• Unstable Instrument Conditions: Drifting source temperatures or gas flows can also cause a gradual change in signal intensity.[3]

Q4: Could the properties of Desmethyl Erlotinib-d4 itself be the problem?

A: Yes, issues with the internal standard's purity, stability, or labeling can directly impact signal intensity.

• Chemical Purity: The presence of unlabeled Desmethyl Erlotinib (OSI-420) as an impurity in the deuterated standard can affect quantification, though it wouldn't typically cause a low signal.[9] Always check the certificate of analysis for chemical and isotopic purity.

• Isotopic Exchange: If the deuterium (B1214612) labels are on chemically labile positions (e.g., on hydroxyl or amine groups), they can exchange with hydrogen atoms from the solvent or matrix.[5][9] This leads to a decrease in the signal at the expected mass-to-charge ratio (m/z) of the deuterated standard. Ensure the deuterium labels on your standard are in stable positions, such as on a carbon backbone.[9]

• Stability: Desmethyl Erlotinib-d4 may degrade during sample storage or processing if exposed to adverse conditions.[1] Perform stability tests if degradation is suspected.

Q5: My calibration curve is non-linear at high concentrations, and the internal standard signal is decreasing. Why is this happening?

A: This phenomenon is often caused by competition in the ionization process or isotopic interference.

• Ion Source Saturation: At high analyte concentrations, the analyte and the internal standard compete for ionization.[9] Because the analyte is in vast excess, it can suppress the ionization of the internal standard, causing its signal to decrease as the analyte concentration increases.[9][10]

• Isotopic Interference ("Cross-Talk"): Naturally occurring isotopes of the analyte can contribute to the signal of the deuterated internal standard, especially if the mass difference is small.[9] This interference becomes more pronounced at high analyte concentrations, leading to an artificially inflated internal standard signal and a non-linear curve. Using an internal standard with a higher degree of deuteration (e.g., d5 or greater) can help minimize this.[9]

Part 2: Data Presentation & Key Parameters

Quantitative data and instrument parameters should be carefully optimized and monitored.

Table 1: Troubleshooting Summary: Poor Signal of Desmethyl Erlotinib-d4

Symptom	Potential Cause	Recommended Action
Low/No Signal (All Samples)	IS Spiking Error	Manually review the preparation protocol.[1]
	IS Solution Degradation	Prepare a fresh IS solution.
	Incorrect MS Method	Verify MRM transitions and instrument settings.[1]
	Ion Source Failure	Check for a stable ESI spray.[3]
High Signal Variability	Inconsistent Extraction	Review and optimize the sample extraction procedure.
	Differential Matrix Effects	Conduct a post-column infusion experiment to assess.[1][5]
	Inconsistent Injection Volume	Service or check the autosampler.[1]
Gradual Signal Decrease	Ion Source Contamination	Clean the ion source and mass spectrometer inlet.[1][3]
	LC Column Degradation	Flush the column or replace it if necessary.[8]
Non-Linearity at High Conc.	Ion Source Saturation	Dilute samples to fall within the linear range of the assay.[9]

| | Isotopic Interference | Use a standard with higher mass labeling or apply software correction.[9] |

Table 2: Example LC-MS/MS Parameters for Erlotinib Metabolite Analysis These are typical starting parameters and require optimization for your specific instrument and application.

Parameter	Setting
LC System
Analytical Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 1.7 µm)[11]
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile[11]
Flow Rate	0.3 - 0.7 mL/min[11][12]
Injection Volume	5 - 10 µL[12]
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
Example MRM Transitions	Erlotinib: 394.2 > 278.1Desmethyl Erlotinib (OSI-420): 380.2 > 278.1Note: Transitions for Desmethyl Erlotinib-d4 would be shifted by +4 m/z.

| Instrument Settings | Optimize declustering potential, collision energy, source temperature.[12] |

Part 3: Experimental Protocols

Protocol 1: Assessing Matrix Effects via Post-Column Infusion

This experiment helps determine if co-eluting matrix components are suppressing or enhancing the internal standard signal at its retention time.

Methodology:

• Prepare a solution of Desmethyl Erlotinib-d4 in a solvent compatible with the mobile phase at a concentration that provides a stable, mid-range signal (e.g., 100 ng/mL).[1]

• Set up the LC-MS/MS system with the analytical column and mobile phase conditions used in your assay.

• Using a T-junction, introduce the Desmethyl Erlotinib-d4 solution at a constant, low flow rate (e.g., 10 µL/min) into the mobile phase stream between the analytical column and the mass spectrometer.[1]

• Allow the system to equilibrate until a stable signal baseline for the Desmethyl Erlotinib-d4 MRM transition is observed.

• Inject a blank, extracted matrix sample (e.g., protein-precipitated plasma).

• Analysis: Monitor the Desmethyl Erlotinib-d4 signal. A dip in the signal baseline indicates ion suppression from co-eluting matrix components, while a spike indicates ion enhancement. If a significant dip occurs at the retention time of your internal standard, matrix effects are a likely cause of signal variability.

Protocol 2: General Sample Preparation (Protein Precipitation)

This is a common and straightforward method for extracting Erlotinib and its metabolites from plasma.

Methodology:

• Aliquot 100 µL of study sample, calibrator, or QC into a microcentrifuge tube.

• Add the working solution of the internal standard (Desmethyl Erlotinib-d4).

• Add 300 µL of cold acetonitrile (B52724) (or other suitable organic solvent) to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Vortex, centrifuge briefly, and inject into the LC-MS/MS system.

Part 4: Mandatory Visualizations

The following diagrams illustrate key workflows and biological pathways relevant to the analysis of Desmethyl Erlotinib-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 4. biotage.com [biotage.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. ClinPGx [clinpgx.org]
• 8. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Desmethyl Erlotinib-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects encountered during the analysis of Desmethyl Erlotinib-d4.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS bioanalysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[1][2] In bioanalysis, particularly with plasma samples, these components can include phospholipids (B1166683), salts, proteins, and other endogenous substances.[1][3] This interference can lead to a decrease in signal, known as ion suppression, or an increase in signal, called ion enhancement.[2][4][5] These effects can significantly compromise the accuracy, precision, and sensitivity of quantitative results.[6][7]

Q2: Why is Desmethyl Erlotinib-d4 used as an internal standard?

A2: Desmethyl Erlotinib-d4 is a stable isotope-labeled internal standard (SIL-IS). SIL-ISs are considered the gold standard for quantitative bioanalysis.[6] Because they are chemically almost identical to the analyte (Desmethyl Erlotinib), they exhibit similar behavior during sample extraction and, most importantly, co-elute chromatographically.[6][8] By co-eluting, both the analyte and the deuterated internal standard experience similar degrees of ion suppression or enhancement from the sample matrix.[6][9] Calculating the peak area ratio of the analyte to the internal standard allows for the normalization of signal variations, leading to more accurate and precise quantification.[6]

Q3: What are the most common causes of matrix effects in plasma samples?

A3: Plasma is a complex biological matrix, but the most significant contributors to matrix effects in LC-MS/MS are phospholipids.[10][11][12] Phospholipids are present at high concentrations in plasma and are often co-extracted with analytes of interest during sample preparation.[13][14] If they co-elute with the analyte, they can compete for ionization in the mass spectrometer's source, frequently leading to ion suppression.[13][14] Other endogenous components like proteins, salts, and lipids, as well as exogenous materials like anticoagulants or polymers from plastic tubes, can also contribute to matrix effects.[3][15]

Q4: Can a deuterated internal standard like Desmethyl Erlotinib-d4 completely eliminate problems from matrix effects?

A4: While highly effective, deuterated internal standards may not always provide perfect compensation for matrix effects.[6] A phenomenon known as the "deuterium isotope effect" can sometimes cause a slight chromatographic shift, where the deuterated standard elutes slightly earlier than the non-deuterated analyte.[6][16] If this shift causes the analyte and internal standard to elute into regions with different levels of ion suppression, it can lead to inaccurate quantification.[6][9] This is referred to as differential matrix effects.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of Desmethyl Erlotinib and its deuterated internal standard, Desmethyl Erlotinib-d4.

Problem 1: I am observing poor reproducibility and high variability in the analyte/IS peak area ratio across different samples.

• Potential Cause: Inconsistent or differential matrix effects between samples. While Desmethyl Erlotinib-d4 is designed to track the analyte, significant variations in the matrix composition from different sources (e.g., different patient samples) can lead to variability. Phospholipids are a primary cause of such variability.[13]

• Solution:

  • Improve Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.[12][17]

    • Protein Precipitation (PPT): This is a simple and fast method but is often ineffective at removing phospholipids.[3][13]

    • Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts than PPT, but recovery for polar analytes can be low.[3][12]

    • Solid-Phase Extraction (SPE): SPE offers better selectivity than PPT and LLE in removing interfering components.[18]

    • Phospholipid Depletion Plates (e.g., HybridSPE®): These specialized products are highly effective at selectively removing both proteins and phospholipids, resulting in significantly cleaner extracts and reduced ion suppression.[10][13][14]

  • Optimize Chromatography: Modify your LC method to improve the separation of Desmethyl Erlotinib from the matrix components causing ion suppression.[17] Even a slight shift in retention time can move the analyte out of a zone of high ion suppression.[9]

Problem 2: The Desmethyl Erlotinib-d4 internal standard does not perfectly co-elute with the Desmethyl Erlotinib analyte.

• Potential Cause: This is likely due to the deuterium (B1214612) isotope effect. The C-D bond is slightly stronger than the C-H bond, which can lead to minor differences in polarity and cause the deuterated compound to elute slightly earlier in reversed-phase chromatography.[16]

• Solution:

  • Chromatographic Optimization: Adjusting the mobile phase composition, gradient slope, or column temperature may help improve co-elution.[16]

  • Accept and Verify: If perfect co-elution cannot be achieved, it is critical to demonstrate that the slight separation does not result in differential matrix effects. This can be assessed by performing matrix effect experiments using at least six different sources of blank matrix.[19] According to EMA guidelines, the coefficient of variation (CV) of the internal standard-normalized matrix factor should not be greater than 15%.[19]

Problem 3: I am seeing a signal for the non-deuterated Desmethyl Erlotinib when I inject a sample containing only the Desmethyl Erlotinib-d4 internal standard.

• Potential Cause 1: Isotopic Contribution: The Desmethyl Erlotinib-d4 standard may contain a small percentage of the non-deuterated (d0) form as an impurity.

• Solution 1: Assess the contribution of the internal standard to the analyte signal. Analyze a blank matrix sample spiked only with the working concentration of Desmethyl Erlotinib-d4. The response in the analyte's mass transition channel should be less than 20% of the response for the Lower Limit of Quantification (LLOQ) of the analyte.[16]

• Potential Cause 2: In-source H/D Exchange: Deuterium atoms, particularly those on heteroatoms or carbons adjacent to carbonyl groups, can sometimes be replaced by protons from the solvent (isotopic back-exchange), especially under acidic or basic conditions.[16]

• Solution 2:

  • Check Label Position: Be aware of the position of the deuterium labels on the molecule. Labels on stable positions are less prone to exchange.

  • Optimize pH: Avoid highly acidic or basic mobile phases or sample storage solutions if back-exchange is suspected.[16]

  • Optimize MS Source Conditions: Hydrogen-deuterium scrambling can sometimes occur in the ion source. Altering instrument conditions may help mitigate this.[8]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol uses the post-extraction spike method to quantitatively determine the matrix factor (MF) as recommended by regulatory guidelines.[4][19]

Objective: To quantify the degree of ion suppression or enhancement for Desmethyl Erlotinib in a specific matrix and to assess the ability of Desmethyl Erlotinib-d4 to compensate for it.

Sample Sets Required:

• Set A (Neat Solution): Desmethyl Erlotinib and Desmethyl Erlotinib-d4 spiked into the final analysis solvent (e.g., mobile phase).

• Set B (Post-Spike Matrix): Blank biological matrix (e.g., plasma) is extracted first. The resulting clean supernatant is then spiked with Desmethyl Erlotinib and Desmethyl Erlotinib-d4 at the same final concentration as Set A.

• Set C (Pre-Spike Matrix): Blank matrix is spiked with Desmethyl Erlotinib and Desmethyl Erlotinib-d4 before the extraction process. This set is used to determine recovery.

Procedure:

• Prepare at least two concentration levels (e.g., low and high QC levels).

• For Set B & C: Obtain blank matrix from at least six different sources to assess variability.[19]

• For Set B: Process the blank matrix lots through the entire sample preparation procedure (e.g., protein precipitation). After the final step, spike the analyte and internal standard into the clean extract.

• For Set A: Prepare solutions of the analyte and internal standard in the clean reconstitution solvent at the same concentrations as in Set B.

• Analyze all samples by LC-MS/MS and record the peak areas for both the analyte and the internal standard.

Calculations:

• Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)[4]

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• IS-Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)[19]

• Recovery (RE):

  • RE (%) = (Mean Peak Area of Analyte in Set C) / (Mean Peak Area of Analyte in Set B) * 100

Acceptance Criteria (based on EMA Guideline): The coefficient of variation (CV) of the IS-Normalized MF calculated from the six different matrix lots should not be greater than 15%.[19]

Protocol 2: Basic Protein Precipitation (PPT)

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile (B52724) (a 3:1 ratio is common).[1]

• Vortex the mixture vigorously for 30-60 seconds to ensure complete protein denaturation.[1]

• (Optional) Incubate the samples at 4°C for 20 minutes to further enhance protein precipitation.[1]

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 5-10 minutes at 4°C to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean vial or well plate for LC-MS/MS analysis.

Data Presentation

Table 1: Example Data from a Matrix Effect Evaluation

This table shows hypothetical data illustrating the calculation of Matrix Factor (MF) and IS-Normalized MF for Desmethyl Erlotinib using Desmethyl Erlotinib-d4 as the internal standard.

Sample Set	Analyte Peak Area (Desmethyl Erlotinib)	IS Peak Area (Desmethyl Erlotinib-d4)	Analyte MF	IS MF	IS-Normalized MF
Set A (Neat)	550,000	1,100,000	-	-	-
Set B (Post-Spike Lot 1)	385,000	792,000	0.70	0.72	0.97
Set B (Post-Spike Lot 2)	412,500	825,000	0.75	0.75	1.00
Set B (Post-Spike Lot 3)	374,000	759,000	0.68	0.69	0.99
Set B (Post-Spike Lot 4)	440,000	891,000	0.80	0.81	0.99
Set B (Post-Spike Lot 5)	396,000	814,000	0.72	0.74	0.97
Set B (Post-Spike Lot 6)	423,500	847,000	0.77	0.77	1.00
Mean	0.74	0.75	0.99
Std Dev	0.04	0.04	0.01
%CV	5.9%	5.9%	1.4%

In this example, significant ion suppression is observed (Analyte MF ≈ 0.74), but the deuterated internal standard effectively compensates for it, resulting in an IS-Normalized MF close to 1.0 and a %CV well below the 15% acceptance limit.

Table 2: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	Proteins are denatured and precipitated by adding an organic solvent.[12]	Simple, fast, inexpensive, suitable for high-throughput.[13]	Ineffective at removing phospholipids and other endogenous components, leading to significant matrix effects.[3][13]
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between two immiscible liquid phases.[12]	Can provide cleaner extracts than PPT by removing many polar interferences like salts.[3]	Can have low and variable recovery, especially for polar analytes; more labor-intensive.[3]
Solid-Phase Extraction (SPE)	Analytes are isolated from the matrix by adsorption onto a solid sorbent, followed by washing and elution.[18]	Provides cleaner extracts than PPT and LLE; high analyte concentration is possible.[3]	More complex method development; can be more expensive and time-consuming.
HybridSPE®-Phospholipid	Combines protein precipitation with selective removal of phospholipids via zirconia-coated particles.[13]	Highly effective and selective removal of both proteins and phospholipids; significant reduction in matrix effects.[10][14]	Higher cost compared to simple PPT.

Visualizations

Caption: Experimental workflow for the quantitative assessment of matrix effects.

Caption: Troubleshooting logic flowchart for matrix effect issues.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. fda.gov [fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. myadlm.org [myadlm.org]
• 10. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 19. e-b-f.eu [e-b-f.eu]

Technical Support Center: Improving the Stability of Desmethyl Erlotinib-d4-1 in Solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered with Desmethyl Erlotinib-d4-1 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My Desmethyl Erlotinib-d4-1 solution appears to be degrading over time, as evidenced by new peaks in my HPLC/LC-MS analysis. What are the likely causes?

A1: Degradation of Desmethyl Erlotinib-d4-1 in solution can be attributed to several factors, including:

• Hydrolysis: The molecule may be susceptible to hydrolysis under acidic or basic conditions.[1][2][3][4] Erlotinib, the parent compound, has shown degradation in both acidic and alkaline environments.[2][3][4]

• Oxidation: Exposure to dissolved oxygen in the solvent can lead to oxidative degradation.[1]

• Photodecomposition: Some molecules are light-sensitive and can degrade upon exposure to light.[1][5]

• Hydrogen-Deuterium (H/D) Exchange: A primary concern for deuterated compounds is the exchange of deuterium (B1214612) atoms with protons from the solvent, particularly in protic or aqueous environments.[5][6] This can compromise the isotopic purity of the standard.

Q2: What are the best practices for preparing and storing stock solutions of Desmethyl Erlotinib-d4-1 to ensure maximum stability?

A2: To maintain the integrity of your Desmethyl Erlotinib-d4-1 stock solution, adhere to the following guidelines:

• Solvent Selection: Prepare high-concentration stock solutions in a high-purity, anhydrous aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO) or acetonitrile.[6][7] Avoid acidic or basic aqueous solutions which can catalyze H/D exchange.[6]

• Storage Conditions:

  • For long-term stability, store the solid powder at -20°C or below in a desiccator to protect from moisture.[6][8]

  • Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[9][10]

• Handling:

  • Allow the vial to equilibrate to room temperature before opening to prevent moisture condensation.[1][6]

  • Prepare single-use aliquots to minimize freeze-thaw cycles and reduce the risk of moisture absorption by the hygroscopic solvent.[1][7][11]

  • Handle under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen and moisture.[5]

Q3: I am observing a loss of potency of Desmethyl Erlotinib-d4-1 in my cell-based assays. Could this be a stability issue?

A3: Yes, a loss of potency is a strong indicator of compound degradation in your assay medium.[7] This can be due to the chemical instability of the molecule in the aqueous, buffered environment of the cell culture medium over the incubation period. It is recommended to prepare fresh dilutions from a frozen stock solution for each experiment and minimize the incubation time if possible.[7]

Q4: How can I determine the stability of Desmethyl Erlotinib-d4-1 in my specific experimental buffer?

A4: You can perform a stability study in your specific buffer. This involves incubating a solution of Desmethyl Erlotinib-d4-1 in your buffer under the experimental conditions (e.g., temperature, time) and analyzing samples at different time points using a stability-indicating analytical method like HPLC or LC-MS.[1][12] A decrease in the peak area of the parent compound and the appearance of new peaks would indicate degradation.[1][7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Appearance of new peaks in HPLC/LC-MS chromatogram	Chemical degradation (hydrolysis, oxidation)	Store stock solutions at -80°C in an anhydrous aprotic solvent.[9][10] Prepare fresh working solutions for each experiment.[7] Protect solutions from light.[5]
Loss of isotopic purity (decrease in mass)	Hydrogen-Deuterium (H/D) exchange	Use high-purity, aprotic solvents for reconstitution and dilution.[6] Avoid protic solvents (e.g., water, methanol) and acidic or basic aqueous solutions.[5][6]
Precipitation upon dilution into aqueous buffer	Low aqueous solubility of the kinase inhibitor	Lower the final concentration of the compound.[7] Ensure the final DMSO concentration is low (e.g., <0.5%).[1][11] Consider adding a surfactant like Tween-20 to the aqueous buffer.[7]
Inconsistent results in biological assays	Degradation in the aqueous assay buffer	Perform a stability study in your specific assay buffer to determine the degradation rate.[7] Minimize incubation times where possible.[7]

Experimental Protocols

Protocol 1: Preparation of Desmethyl Erlotinib-d4-1 Stock Solution

• Equilibration: Allow the vial of solid Desmethyl Erlotinib-d4-1 to warm to room temperature before opening to prevent condensation.[6]

• Reconstitution: Add a precise volume of anhydrous, aprotic solvent (e.g., DMSO) to the solid to achieve a high-concentration stock solution (e.g., 10 mM).

• Dissolution: Vortex the vial for 1-2 minutes to ensure complete dissolution. Sonication in a water bath for 5-10 minutes can be used if necessary.[11]

• Aliquoting: Dispense the stock solution into single-use aliquots in tightly sealed vials.

• Storage: Store the aliquots at -80°C for long-term storage.[9][10]

Protocol 2: Forced Degradation Study of Desmethyl Erlotinib-d4-1

This protocol is designed to identify potential degradation pathways.

• Prepare Solutions: Prepare a solution of Desmethyl Erlotinib-d4-1 in a suitable solvent (e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 100 µg/mL).

• Stress Conditions (in parallel):

  • Acid Hydrolysis: Mix the solution with an equal volume of 0.1 M HCl. Incubate at 60°C.[1]

  • Base Hydrolysis: Mix the solution with an equal volume of 0.1 M NaOH. Incubate at 60°C.[1]

  • Oxidation: Mix the solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light.[1]

  • Thermal Degradation: Store the stock solution at 60°C.

  • Photostability: Expose the solution to light in a photostability chamber.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples by a stability-indicating HPLC or LC-MS method to determine the percentage of degradation and identify any major degradants.[12][13]

Data Summary

Table 1: Recommended Storage Conditions for Desmethyl Erlotinib-d4-1

Form	Storage Temperature	Duration	Key Considerations
Solid Powder	-20°C or below	Up to 3 years[8]	Store in a desiccator to protect from moisture.[6]
In Aprotic Solvent (e.g., DMSO)	-80°C	Up to 6 months[9][10]	Use anhydrous solvent; prepare single-use aliquots.[1][7]
In Aprotic Solvent (e.g., DMSO)	-20°C	Up to 1 month[9][10]	Suitable for shorter-term storage.

Table 2: Illustrative Stability Data of a Kinase Inhibitor in Solution under Stress Conditions

Stress Condition	Incubation Time (hours)	Parent Compound Remaining (%)	Major Degradant Peak Area (%)
0.1 M HCl at 60°C	24	75.2	18.5
0.1 M NaOH at 60°C	24	68.9	25.1
3% H₂O₂ at RT	24	92.1	5.8
60°C	24	98.5	<1.0

Note: This data is illustrative and the actual stability of Desmethyl Erlotinib-d4-1 may vary.

Visualizations

Workflow for solution preparation and stability testing.

Troubleshooting logic for stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. archives.ijper.org [archives.ijper.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 13. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Common pitfalls in using Desmethyl Erlotinib-d4-1 as an internal standard

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls when using Desmethyl Erlotinib-d4-1 as an internal standard in mass spectrometry-based bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is Desmethyl Erlotinib-d4-1 and why is it used as an internal standard?

Desmethyl Erlotinib-d4-1 is the deuterium-labeled form of Desmethyl Erlotinib (OSI-420), an active metabolite of the EGFR inhibitor, Erlotinib.[1][2] It is used as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) assays to ensure accurate quantification of the unlabeled analyte.[1][3] Because it is chemically and physically almost identical to the analyte, it can correct for variability during sample preparation, chromatography, and mass spectrometric detection.[3][4]

Q2: What are the most common pitfalls when using Desmethyl Erlotinib-d4-1 as an internal standard?

The most common pitfalls include:

• Isotopic Exchange: The deuterium (B1214612) atoms on the internal standard can exchange with protons from the surrounding environment, leading to a loss of its mass signal and an artificial increase in the analyte signal.[4][5]

• Metabolic Instability: Although deuteration can sometimes alter metabolic profiles, it's crucial to ensure the labeled positions are on stable parts of the molecule to avoid in-vivo conversion to other metabolites.[1]

• Matrix Effects: Co-eluting substances from the biological matrix can suppress or enhance the ionization of the internal standard and the analyte to different extents, affecting accuracy.[6]

• Chromatographic Separation from Analyte: The deuterium substitution can sometimes lead to slight differences in retention time between the analyte and the internal standard, which can expose them to different matrix effects.[7]

• Purity of the Internal Standard: The presence of unlabeled analyte as an impurity in the deuterated standard can impact the accuracy of the results, especially at low concentrations.[5]

Q3: Which deuterium positions on a molecule are most susceptible to isotopic exchange?

Deuterium atoms attached to heteroatoms (e.g., -OH, -NH, -SH) are highly prone to exchange with protons from protic solvents like water or methanol.[4] Deuteriums on carbon atoms adjacent to carbonyl groups can also be labile under certain pH conditions.[5] Deuterium labels on aromatic rings or aliphatic chains that are not near activating groups are generally more stable.[5]

Q4: How can I prevent isotopic exchange of Desmethyl Erlotinib-d4-1?

To minimize isotopic exchange:

• Control pH: The rate of exchange is highly dependent on pH. It is generally slowest around pH 2.5-3 and increases significantly in basic conditions.[4]

• Manage Temperature: Higher temperatures accelerate the rate of exchange.[4] Store stock solutions and samples at low temperatures as recommended (-20°C or -80°C).[2][8]

• Solvent Choice: Prepare working solutions fresh and minimize the time the internal standard spends in protic solvents, especially at room temperature.[5]

Troubleshooting Guides

Issue 1: Inaccurate Quantification - Overestimation of the Analyte

Symptoms:

• The calculated concentration of Desmethyl Erlotinib is consistently higher than expected.

• The peak area of the internal standard (Desmethyl Erlotinib-d4-1) is lower than expected in some samples.

Possible Cause: Isotopic exchange of the deuterium labels on the internal standard. When a deuterium atom is replaced by a hydrogen atom, the mass of the internal standard changes, and it can be incorrectly identified as the unlabeled analyte. This leads to an artificially high analyte signal and a decreased internal standard signal.[4]

Troubleshooting Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]

How to address background noise in Desmethyl Erlotinib-d4-1 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the LC-MS/MS analysis of Desmethyl Erlotinib-d4-1.

Frequently Asked Questions (FAQs)

Q1: I am observing high background noise in my chromatogram. What are the potential sources and how can I reduce it?

High background noise in the analysis of Desmethyl Erlotinib-d4-1 can originate from several sources, including the sample matrix, contaminated solvents, or the LC-MS/MS system itself.

Troubleshooting Steps:

• Sample Preparation: The biological matrix is a primary source of interference.[1][2] Inadequate sample cleanup can introduce phospholipids (B1166683) and other endogenous components that lead to high background and ion suppression.[2] Consider optimizing your sample preparation method. Common techniques include:

  • Protein Precipitation (PPT): A simple and fast method, but may result in less clean extracts.[3]

  • Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PPT.[4]

  • Solid-Phase Extraction (SPE): Generally provides the cleanest samples by effectively removing interfering matrix components.[5]

• Solvent and Reagent Quality: Ensure the use of high-purity, LC-MS grade solvents and reagents. Contaminants in solvents can significantly contribute to background noise.[6]

• LC-MS/MS System Contamination: Carryover from previous injections or a contaminated column can elevate the baseline. Implement a rigorous column washing procedure between analytical runs.

• Mobile Phase Composition: Improperly prepared or degraded mobile phase can be a source of noise. Prepare fresh mobile phase daily and ensure proper degassing.

Q2: My Desmethyl Erlotinib-d4-1 internal standard peak area is inconsistent across samples. What could be the cause?

Inconsistent internal standard (IS) peak areas are often indicative of differential matrix effects, where the IS and the analyte are affected differently by the sample matrix.[7]

Troubleshooting Steps:

• Evaluate Matrix Effects: Conduct a post-extraction addition experiment to quantify the extent of ion suppression or enhancement. A significant difference in the matrix effect between the analyte and the IS will lead to poor quantitative accuracy.

• Optimize Chromatography for Co-elution: Deuterated internal standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[8] This can lead to differential matrix effects if the two compounds are not exposed to the same matrix components as they elute. Adjusting the chromatographic method to ensure complete co-elution is critical.[8]

• Improve Sample Cleanup: A more efficient sample preparation method, such as SPE, can minimize matrix effects by removing a larger portion of interfering compounds.[5]

Q3: I suspect isotopic exchange is occurring with my Desmethyl Erlotinib-d4-1 internal standard. How can I confirm and prevent this?

Isotopic exchange, the substitution of deuterium (B1214612) atoms with protons from the surrounding environment, can compromise the accuracy of your analysis. This is more likely to occur if the deuterium labels are on labile positions like -OH or -NH groups, or under acidic or basic conditions.[6][9]

Troubleshooting Steps:

• Review the Labeling Position: Confirm the position of the deuterium labels on the Desmethyl Erlotinib-d4-1 molecule. Labels on stable carbon atoms are less prone to exchange.

• Control pH: Avoid exposing the internal standard to harsh acidic or basic conditions during sample preparation and storage.[9]

• Incubation Study: To confirm isotopic exchange, incubate the Desmethyl Erlotinib-d4-1 in a blank matrix under your typical sample processing and storage conditions. Analyze the sample at different time points and monitor for a decrease in the d4 signal and a corresponding increase in the d0 (unlabeled) signal.

• Consider a ¹³C-labeled Internal Standard: If isotopic exchange is persistent and cannot be mitigated, using a ¹³C-labeled internal standard is a more robust alternative as it is not susceptible to this phenomenon.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation (PPT)

This protocol is a rapid method for sample cleanup but may be more susceptible to matrix effects.

Materials:

• Plasma/serum sample

• Acetonitrile (B52724) (ACN), ice-cold

• Desmethyl Erlotinib-d4-1 internal standard working solution

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma/serum sample into a microcentrifuge tube.

• Add 20 µL of the Desmethyl Erlotinib-d4-1 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

This method provides a cleaner extract compared to protein precipitation.

Materials:

• Plasma/serum sample

• Desmethyl Erlotinib-d4-1 internal standard working solution

• Methyl tert-butyl ether (MTBE)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 100 µL of plasma/serum sample into a microcentrifuge tube.

• Add 20 µL of the Desmethyl Erlotinib-d4-1 internal standard working solution.

• Add 600 µL of MTBE.

• Vortex for 5 minutes.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 3: Sample Preparation using Solid-Phase Extraction (SPE)

SPE is a highly effective method for removing matrix interferences.

Materials:

• Plasma/serum sample

• Desmethyl Erlotinib-d4-1 internal standard working solution

• SPE cartridge (e.g., C18)

• Methanol (B129727) (for conditioning)

• Water (for equilibration)

• Washing solution (e.g., 5% methanol in water)

• Elution solvent (e.g., methanol or acetonitrile)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.

• Equilibration: Pass 1 mL of water through the cartridge. Do not allow the sorbent to dry.

• Loading: Mix 100 µL of plasma/serum with 20 µL of the internal standard working solution and 200 µL of water. Load the mixture onto the SPE cartridge.

• Washing: Pass 1 mL of the washing solution through the cartridge to remove interfering substances.

• Elution: Elute the analyte and internal standard with 1 mL of the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of the mobile phase.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Desmethyl Erlotinib (B232) Analysis

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery	85-95%	>90%	>95%
Matrix Effect	High	Moderate	Low
Processing Time	Short	Moderate	Long
Cost per Sample	Low	Low-Moderate	High

Table 2: Typical LC-MS/MS Parameters for Desmethyl Erlotinib-d4-1 Analysis

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 5 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Analyte)	To be determined empirically
MRM Transition (IS)	To be determined empirically

Visualizations

Caption: Experimental workflow for Desmethyl Erlotinib-d4-1 analysis.

Caption: Troubleshooting logic for high background noise.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Solid Phase Extraction Guide | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. masspec.scripps.edu [masspec.scripps.edu]
• 7. diva-portal.org [diva-portal.org]
• 8. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma-Science-Chemical Encyclopedia-lookchem [m.lookchem.com]
• 9. researchgate.net [researchgate.net]

Optimizing injection volume for Desmethyl Erlotinib-d4-1

Welcome to the technical support center for Desmethyl Erlotinib-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues encountered during the analytical quantification of Desmethyl Erlotinib using its deuterated internal standard, Desmethyl Erlotinib-d4.

Frequently Asked Questions (FAQs)

Q1: What is Desmethyl Erlotinib-d4 and what is its primary application?

A1: Desmethyl Erlotinib-d4 is the deuterium-labeled version of Desmethyl Erlotinib (OSI-420), which is an active metabolite of the potent EGFR tyrosine kinase inhibitor, Erlotinib.[1] Its primary application is as an internal standard (IS) in quantitative analysis, typically by Liquid Chromatography-Mass Spectrometry (LC-MS/MS), for the accurate determination of Desmethyl Erlotinib concentrations in biological matrices.[1]

Q2: What are the recommended storage conditions and stability for Desmethyl Erlotinib-d4 solutions?

A2: Stock solutions of Desmethyl Erlotinib-d4 are stable for up to 6 months when stored at -80°C and for 1 month at -20°C.[2][3][4] It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q3: Why is optimizing the injection volume for Desmethyl Erlotinib-d4 important?

A3: Optimizing the injection volume is critical for ensuring the accuracy, precision, and robustness of your analytical method. An unoptimized injection volume can lead to a variety of issues including poor peak shape (fronting or tailing), increased carryover, and inaccurate quantification.[5][6]

Q4: Should the injection volume be consistent for all samples and standards?

A4: Yes, it is a fundamental principle of good chromatography to use the same injection volume for all calibrators, quality control samples, and unknown samples.[7] While an internal standard can correct for some volumetric variability, changing the injection volume can alter peak shape and retention time, potentially impacting the accuracy of your results.[7]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Desmethyl Erlotinib-d4, with a focus on problems related to injection volume.

Issue 1: Poor Peak Shape (Fronting or Tailing) for Desmethyl Erlotinib-d4

Symptoms:

• The chromatographic peak for Desmethyl Erlotinib-d4 is not symmetrical.

• The peak may appear wider than expected with a leading edge (fronting) or a trailing edge (tailing).

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Volume Overload	Injecting too large a volume of the sample can cause the peak to broaden and front.[8] Action: Reduce the injection volume. As a general guideline, the injection volume should be 1-10% of the column volume.[5]
Mass Overload	The concentration of Desmethyl Erlotinib-d4 in the injected sample is too high, saturating the column. This often leads to peak fronting.[6][8] Action: Dilute the internal standard working solution.
Incompatible Sample Solvent	If the sample solvent is significantly stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause peak distortion, especially for early eluting peaks.[5] Action: Whenever possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that maintains solubility.
Column Degradation	A damaged or contaminated column can lead to poor peak shapes.[6][9] Action: Try flushing the column with a strong solvent. If the problem persists, replace the guard column and, if necessary, the analytical column.

Issue 2: High Signal Variability or Poor Reproducibility

Symptoms:

• The peak area or height of the Desmethyl Erlotinib-d4 internal standard varies significantly between injections of the same sample.

• Inconsistent results for quality control samples.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Autosampler Precision	The autosampler may not be delivering a consistent volume with each injection. Action: Perform an autosampler precision test by injecting the same standard multiple times and observing the relative standard deviation (RSD) of the peak area. If the RSD is high, the autosampler may require maintenance.
Partial Injection	A blockage in the autosampler needle or port can lead to incomplete injections. Action: Clean the injection needle and port according to the manufacturer's instructions.
Internal Standard Stability	The Desmethyl Erlotinib-d4 may be degrading in the sample matrix on the autosampler. Action: Ensure the autosampler tray is temperature-controlled if necessary. Prepare fresh internal standard working solutions daily.

Issue 3: Sample Carryover

Symptoms:

• A peak for Desmethyl Erlotinib-d4 is observed in a blank injection that follows a high-concentration sample.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Adsorption to System Components	"Sticky" compounds can adhere to the surfaces of the injection needle, valve, and tubing.[10] Action: Optimize the needle wash procedure. Use a wash solvent that is strong enough to solubilize Desmethyl Erlotinib-d4 effectively. Consider a multi-solvent wash (e.g., a strong organic solvent followed by the initial mobile phase).
Column Carryover	The analyte may be retained on the column and elute in subsequent runs.[11] Action: Increase the column wash time at the end of the gradient or implement a post-run high-organic flush.
Injection Volume Too High	Larger injection volumes can exacerbate carryover issues.[12] Action: Reduce the injection volume to the minimum required for adequate sensitivity.

Experimental Protocol: Optimizing Injection Volume

This protocol provides a systematic approach to determine the optimal injection volume for Desmethyl Erlotinib-d4 in your LC-MS/MS method.

Objective: To identify the injection volume that provides the best balance of signal intensity, peak shape, and minimal carryover for Desmethyl Erlotinib-d4.

Materials:

• Desmethyl Erlotinib-d4 working solution at a concentration typical for your assay.

• Blank matrix (e.g., plasma, urine) without the internal standard.

• Mobile phases and LC-MS/MS system configured for your method.

Procedure:

• Prepare a Series of Injections:

  • Prepare at least five different injection volumes of the Desmethyl Erlotinib-d4 working solution. A typical range to evaluate would be 1, 2, 5, 10, and 20 µL.

  • For each volume, prepare at least three replicate injections to assess precision.

• Sequence Setup:

  • Create an injection sequence that includes the different injection volumes.

  • It is crucial to include blank injections after the highest concentration/volume injections to assess carryover. A recommended sequence for each volume would be:

    • Blank

    • Replicate 1

    • Replicate 2

    • Replicate 3

    • Blank

• Data Acquisition:

  • Run the sequence on the LC-MS/MS system.

• Data Analysis:

  • For each injection volume, calculate the following parameters:

    • Average Peak Area and Peak Height: Determine the mean and relative standard deviation (RSD) for the replicate injections.

    • Peak Asymmetry (Tailing Factor): Measure the peak asymmetry or tailing factor. A value of 1.0 is ideal, with a generally acceptable range of 0.8 to 1.5.

    • Signal-to-Noise Ratio (S/N): Calculate the S/N for the lowest injection volume to ensure it meets the required sensitivity.

    • Carryover Percentage: Calculate the carryover by comparing the peak area of the internal standard in the blank injection immediately following the highest concentration injection to the peak area of the preceding standard. A common acceptance criterion is that the carryover peak should be less than 20% of the peak area of the lower limit of quantification (LLOQ) standard.

Data Interpretation:

Summarize the results in a table for easy comparison. The following is an illustrative example of how to present the data:

Injection Volume (µL)	Average Peak Area (n=3)	RSD (%)	Peak Asymmetry (Tailing Factor)	Carryover (%)
1	50,000	1.5	1.1	< 0.01
2	105,000	1.2	1.0	< 0.01
5	260,000	1.0	0.9	0.05
10	480,000	1.8	0.7 (Fronting)	0.2
20	850,000	2.5	0.6 (Severe Fronting)	1.5

Note: The data in this table is for illustrative purposes only and will vary depending on the specific analytical method and instrumentation.

Based on the illustrative data above, an injection volume of 5 µL would be optimal. It provides a high peak area with good reproducibility and acceptable peak shape, while keeping carryover to a minimum. While 10 µL provides a higher signal, the peak fronting and increased carryover make it less desirable.

Visualizations

Workflow for Injection Volume Optimization

Troubleshooting Poor Peak Shape

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. waters.com [waters.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. researchgate.net [researchgate.net]
• 8. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 9. acdlabs.com [acdlabs.com]
• 10. benchchem.com [benchchem.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. m.youtube.com [m.youtube.com]

Resolving chromatographic peak tailing for Desmethyl Erlotinib-d4-1

This technical support guide provides troubleshooting strategies and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve chromatographic peak tailing for Desmethyl Erlotinib-d4-1.

Frequently Asked Questions (FAQs)

Question 1: What are the primary causes of peak tailing for Desmethyl Erlotinib-d4-1?

Answer: Peak tailing for Desmethyl Erlotinib-d4-1, a basic compound, is most often caused by secondary ionic interactions between the analyte and the stationary phase.[1][2][3] The primary amine groups on the molecule can interact strongly with acidic residual silanol (B1196071) groups (Si-OH) on the surface of silica-based columns.[1][4][5] This secondary retention mechanism causes a portion of the analyte molecules to lag behind the main peak, resulting in an asymmetrical, tailing peak shape.

Other potential causes include:

• Column Overload : Injecting too much sample can saturate the stationary phase.[3][6]

• Column Degradation : Voids in the packing bed or a blocked inlet frit can distort peak shape.[1][3]

• Inappropriate Mobile Phase : Incorrect pH or insufficient buffer strength can exacerbate silanol interactions.[2][6]

• Extra-Column Effects : Excessive tubing length or a large detector cell volume can cause band broadening.[6][7]

Troubleshooting Guide

To systematically diagnose and resolve peak tailing, follow the workflow below. Start with the most common and easily addressable issues related to the mobile phase before moving to column and hardware checks.

A logical workflow for troubleshooting peak tailing.

Question 2: How does mobile phase pH affect peak tailing for Desmethyl Erlotinib-d4-1?

Answer: Mobile phase pH is a critical factor. Desmethyl Erlotinib-d4-1 contains basic amine functional groups. At a neutral or high pH, residual silanol groups on the silica stationary phase are ionized (negatively charged), leading to strong ionic interactions with the protonated (positively charged) analyte.[1][5] This is a primary cause of peak tailing.

By lowering the mobile phase pH to between 2.5 and 3.5, the silanol groups become fully protonated (neutral), which minimizes these undesirable secondary interactions and significantly improves peak symmetry.[1][2][8][9]

Effect of mobile phase pH on analyte-silanol interactions.

Data Summary: Impact of pH on Peak Asymmetry

Mobile Phase pH	Silanol Group State	Analyte Interaction	Expected Peak Asymmetry (As)
7.0	Ionized (SiO-)	Strong Ionic	> 2.0 (Significant Tailing)[1]
4.5	Partially Ionized	Moderate Ionic	1.5 - 2.0 (Tailing)
3.0	Protonated (SiOH)	Minimal	1.0 - 1.3 (Good Symmetry)[1]

Question 3: What type of HPLC column should I use to prevent peak tailing?

Answer: The choice of column is crucial for analyzing basic compounds.

• Recommended: Use a modern, high-purity, "end-capped" C18 or C8 column.[1][10] End-capping is a process that chemically treats most of the residual silanol groups, making them much less interactive.[1][9]

• Alternatives:

  • Polar-Embedded Phases: These columns have a polar group embedded within the alkyl chain, which shields residual silanols and improves peak shape for basic analytes.[6]

  • Hybrid Silica-Polymer Columns: These offer better stability at higher pH ranges and have reduced silanol activity.[2]

Avoid using older, "Type A" silica columns, as they have a higher concentration of metal impurities and acidic silanols that cause significant tailing with basic compounds.[2][8]

Question 4: Could my sample injection be the cause of the peak tailing?

Answer: Yes, two common sample-related issues can cause peak tailing:

• Mass Overload : Injecting too high a concentration of the analyte can saturate the stationary phase, leading to peak distortion.[3][6] If all peaks in the chromatogram are tailing, this is a likely cause.

  • Solution : Perform a sample dilution study. Dilute your sample 10-fold and 100-fold and re-inject. If the peak shape improves, reduce your sample concentration or injection volume.[6]

• Solvent Mismatch : If your sample is dissolved in a solvent that is much stronger than your mobile phase (e.g., 100% acetonitrile), it can cause peak distortion, including tailing or fronting.[6]

  • Solution : Dissolve your sample in the initial mobile phase composition or a weaker solvent whenever possible.[6]

Key Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment

This protocol describes how to prepare a buffered mobile phase at a low pH to minimize silanol interactions.

• Aqueous Phase Preparation : Prepare the aqueous component of your mobile phase (e.g., HPLC-grade water).

• Add Buffer Salt (Optional but Recommended) : For LC-MS applications, add ammonium formate (B1220265) or ammonium acetate (B1210297) to a final concentration of 5-10 mM.[9] This helps maintain a stable pH and improves peak shape.[11]

• pH Adjustment : While monitoring with a calibrated pH meter, slowly add 0.1% (v/v) formic acid to the aqueous solution until the pH is within the target range of 2.5 - 3.5.[9][10]

• Final Mobile Phase : Combine the pH-adjusted aqueous phase with the appropriate organic modifier (e.g., acetonitrile) to achieve your desired gradient or isocratic conditions. For example, a starting condition could be 95:5 (v/v) of pH 3.0 aqueous buffer to acetonitrile.

• Filter and Degas : Filter the final mobile phase through a 0.45 µm membrane filter and degas before use.[12]

Protocol 2: Column Flushing and Regeneration

If you suspect column contamination or blockage is causing peak tailing, a flushing procedure can help.

Note: Always consult the column manufacturer's specific instructions for solvent compatibility and pressure limits.

• Disconnect from Detector : Disconnect the column outlet from the detector to avoid contamination.

• Reverse Column Direction : For a more effective cleaning of the inlet frit, reverse the column flow direction (if permitted by the manufacturer).[1]

• Flush with Strong Solvents : Sequentially flush the column with at least 10-20 column volumes of the following solvents:

  • Your mobile phase without buffer salts (e.g., water/acetonitrile)

  • 100% HPLC-grade water

  • 100% Isopropanol

  • 100% Acetonitrile (or your strong organic solvent)

• Equilibrate : Re-install the column in the correct flow direction and equilibrate with your mobile phase for at least 20 column volumes or until a stable baseline is achieved.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. chromanik.co.jp [chromanik.co.jp]
• 5. pharmagrowthhub.com [pharmagrowthhub.com]
• 6. uhplcs.com [uhplcs.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 9. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. saapjournals.org [saapjournals.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Desmethyl Erlotinib: A Focus on Internal Standards

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of drug metabolites is a critical aspect of pharmacokinetic and therapeutic drug monitoring studies. Desmethyl Erlotinib (B232) (OSI-420) is the primary active metabolite of Erlotinib, a tyrosine kinase inhibitor used in the treatment of non-small cell lung cancer and pancreatic cancer. The choice of an appropriate internal standard is paramount for the development of robust and reliable bioanalytical methods for the determination of Desmethyl Erlotinib in biological matrices. This guide provides an objective comparison of different internal standards used in the validation of LC-MS/MS methods for Desmethyl Erlotinib, supported by experimental data from published studies.

The Role of Internal Standards in Bioanalytical Methods

Internal standards are essential in quantitative mass spectrometry to correct for the variability inherent in sample preparation and analysis. An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, ionization, and fragmentation. Deuterated internal standards, such as Desmethyl Erlotinib-d4, are considered the gold standard as their physicochemical properties are nearly identical to the unlabeled analyte, ensuring they effectively track the analyte and compensate for matrix effects and instrument variability.

Comparison of Analytical Methods and Internal Standards

This guide compares two validated LC-MS/MS methods for the quantification of Desmethyl Erlotinib (OSI-420) that utilize different types of internal standards: a stable isotope-labeled internal standard (¹³C₆-OSI-420) and a structural analog internal standard (OSI-597). While specific data for Desmethyl Erlotinib-d4 is not detailed in the compared studies, ¹³C₆-OSI-420 serves as a close surrogate for a stable isotope-labeled internal standard.

Method 1: Using a Stable Isotope-Labeled Internal Standard (¹³C₆-OSI-420)

This method, adapted from Rood et al. (2021), employs a stable isotope-labeled internal standard for the quantification of Desmethyl Erlotinib (OSI-420).[1]

Method 2: Using a Structural Analog Internal Standard (OSI-597)

This method, based on the work of Svedberg et al. (2015), utilizes a structural analog, OSI-597 (4-methyl erlotinib), as the internal standard for the metabolites of Erlotinib, including Desmethyl Erlotinib.[2][3][4]

Quantitative Data Summary

The following tables summarize the key validation parameters for the two analytical methods, allowing for a direct comparison of their performance.

Table 1: Comparison of LC-MS/MS Method Parameters

Parameter	Method 1 (¹³C₆-OSI-420 IS)	Method 2 (OSI-597 IS)
Internal Standard	¹³C₆-OSI-420	OSI-597 (4-methyl erlotinib)
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.5 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL	500 ng/mL
Linearity (r²)	>0.9951	Not explicitly stated, but linearity was adequate
Precision (%CV)	Within-run: 4.6 - 13.2%	<14% (except 17% at LLOQ)
Accuracy (%Bias)	98.7 - 104.0%	<14% (except 17% at LLOQ)
Extraction Recovery	Not explicitly stated	99% for OSI-420

Table 2: Analyte and Internal Standard Mass Spectrometric Parameters

Analyte/Internal Standard	Precursor Ion (m/z) (Method 1)	Product Ion (m/z) (Method 1)	Precursor Ion (m/z) (Method 2)	Product Ion (m/z) (Method 2)
Desmethyl Erlotinib (OSI-420)	380.1	278.1	380.1	278.1
¹³C₆-OSI-420	386.1	284.1	N/A	N/A
OSI-597	N/A	N/A	408.2	351.1

Experimental Protocols

Method 1: Detailed Methodology using ¹³C₆-OSI-420 IS[1]

• Sample Preparation: Protein precipitation. To 50 µL of plasma, 150 µL of acetonitrile (B52724) containing the internal standards (¹³C₆-Erlotinib and ¹³C₆-OSI-420) was added. After vortexing and centrifugation, the supernatant was diluted with water before injection.

• Chromatography:

  • Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

  • Mobile Phase: A gradient of 10 mM ammonium (B1175870) formate (B1220265) in water (A) and methanol (B129727) (B).

  • Flow Rate: 0.4 mL/min

  • Run Time: 4.5 minutes

• Mass Spectrometry:

  • Instrument: Sciex QTRAP 5500 triple quadrupole mass spectrometer

  • Ionization: Positive electrospray ionization (ESI)

  • Detection: Multiple Reaction Monitoring (MRM)

Method 2: Detailed Methodology using OSI-597 IS[2][3][4]

• Sample Preparation: Protein precipitation. To 50 µL of plasma, 200 µL of cold methanol containing the internal standards (erlotinib-d6 and OSI-597) was added. After vortexing and centrifugation, the supernatant was transferred and mixed with 10 mM ammonium acetate (B1210297).

• Chromatography:

  • Column: Waters BEH XBridge C18, 1.7 µm, 100 x 2.1 mm

  • Mobile Phase: A gradient of 5 mM ammonium acetate in water (A) and acetonitrile (B).

  • Flow Rate: 0.7 mL/min

  • Run Time: 7 minutes

• Mass Spectrometry:

  • Instrument: Waters Xevo triple quadrupole mass spectrometer

  • Ionization: Positive electrospray ionization (ESI)

  • Detection: Multiple Reaction Monitoring (MRM)

Mandatory Visualizations

Erlotinib Signaling Pathway

Caption: Erlotinib's mechanism of action in the EGFR signaling pathway.

Experimental Workflow for Bioanalytical Method Validation

References

• 1. dspace.library.uu.nl [dspace.library.uu.nl]
• 2. diva-portal.org [diva-portal.org]
• 3. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma [diva-portal.org]
• 4. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for the Bioanalysis of Desmethyl Erlotinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Desmethyl Erlotinib-d4-1 and other internal standards used in the quantitative bioanalysis of erlotinib (B232) and its metabolites. The information presented is collated from published, validated analytical methods to assist in the selection of the most appropriate internal standard for your research needs.

Introduction to Erlotinib and the Need for Robust Bioanalysis

Erlotinib is a potent tyrosine kinase inhibitor that targets the epidermal growth factor receptor (EGFR) and is a crucial therapeutic agent in the treatment of non-small cell lung cancer and pancreatic cancer.[1] Its primary active metabolite, desmethyl erlotinib (also known as OSI-420), also exhibits pharmacological activity.[2][3] Accurate and precise quantification of erlotinib and its metabolites in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and dose-optimization strategies.[4][5] The use of a suitable internal standard is critical in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis to compensate for variations in sample preparation, injection volume, and matrix effects, thereby ensuring the reliability of the results.[6][7]

Desmethyl Erlotinib-d4-1, a stable isotope-labeled analog of the primary metabolite, is a commonly employed internal standard. This guide will compare its use with other documented internal standards, providing experimental data and protocols to inform your selection process.

Comparison of Internal Standards

The selection of an internal standard is a critical step in the development of a robust bioanalytical method. Ideally, the internal standard should be a stable isotope-labeled version of the analyte. However, other compounds with similar physicochemical properties can also be utilized. The following table summarizes the performance of Desmethyl Erlotinib-d4-1 (represented by its close analogs) and other internal standards as reported in various validated LC-MS/MS methods.

Internal Standard	Analyte(s) Quantified	Matrix	Sample Preparation	Key Performance Metrics	Reference
OSI-420-d4	Erlotinib, OSI-420, and other metabolites	Human Plasma	Liquid-Liquid Extraction	Linearity, sensitivity, specificity, precision (intra- and inter-day CVs 1.1-13.9%), and accuracy (93.3-111.1%) were satisfactory.	[8]
Erlotinib-d6	Erlotinib, OSI-420, Didesmethyl erlotinib	Human Plasma	Protein Precipitation	Precision and accuracy were <14% (except for OSI-420 at LLOQ, 17%). Extraction recovery was >89% for erlotinib and desmethyl erlotinib.	[4][5]
Erlotinib-d6	Erlotinib	Human Plasma	Liquid-Liquid Extraction	Within-run and between-run precisions were within 0.62%-7.07%, while accuracy ranged from 94.4% to 103.3%. Extraction recoveries were >80%.	[9]
Erlotinib-13C6	Erlotinib, O-desmethyl erlotinib	Human EDTA Plasma, Lung Tumor Tissue	Not specified	The stable isotopically labeled analogue was used to normalize for variations in the response of erlotinib and O-desmethyl erlotinib.	[6]
OSI-597 (4-methyl erlotinib)	Erlotinib metabolites (OSI-420, didesmethyl erlotinib)	Human Plasma	Protein Precipitation	Used as an internal standard for the metabolites, with deuterated erlotinib used for the parent drug.	[4][5]
Midazolam	Erlotinib	Rabbit Plasma	Protein Precipitation	Mean recovery of erlotinib was 84.5-95.7%. Intra-day and inter-day precision CVs were both less than 12%.	[10]

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting bioanalytical assays. Below are summarized protocols from studies that have successfully quantified erlotinib and its metabolites using different internal standards.

Method 1: Using Stable Isotope-Labeled Internal Standards for Erlotinib and its Metabolite

This method describes the simultaneous quantification of erlotinib and its metabolites using their respective deuterated internal standards.

• Internal Standards: Erlotinib-d6 and OSI-420-d4.[4][8]

• Sample Preparation (Protein Precipitation): To 50 µL of plasma, 200 µL of cold methanol (B129727) containing the internal standards (e.g., 12.5 ng/mL) is added. After vortexing and centrifugation, the supernatant is diluted with ammonium (B1175870) acetate (B1210297) solution before injection.[4]

• Chromatography: Separation is typically achieved on a C18 column (e.g., BEH XBridge C18, 100 x 2.1 mm, 1.7 µm) with a gradient elution using a mobile phase consisting of acetonitrile (B52724) and ammonium acetate buffer.[4][5]

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in the multiple reaction monitoring (MRM) mode with positive electrospray ionization.[4][5]

Method 2: Using a Structurally Similar Internal Standard

This protocol utilizes a structurally related molecule as the internal standard.

• Internal Standard: OSI-597 (4-methyl erlotinib) for metabolites.[4]

• Sample Preparation: Similar to Method 1, employing protein precipitation with an organic solvent containing the internal standard.

• Chromatography and Mass Spectrometry: The chromatographic and mass spectrometric conditions would be optimized to ensure adequate separation and detection of the analytes and the internal standard.

Visualizing the Erlotinib Signaling Pathway and Experimental Workflow

To provide a clearer context for the bioanalysis of erlotinib, the following diagrams illustrate its mechanism of action and a typical experimental workflow.

Caption: Erlotinib inhibits EGFR signaling by blocking ATP binding.

Caption: A typical workflow for bioanalytical quantification.

Conclusion

The choice of an internal standard is a critical decision in the development of a reliable bioanalytical method for desmethyl erlotinib. Stable isotope-labeled internal standards, such as Desmethyl Erlotinib-d4-1 or its analogs, are generally preferred as they exhibit nearly identical chemical and physical properties to the analyte, leading to the most accurate and precise results. However, other internal standards like Erlotinib-d6, Erlotinib-13C6, and even structurally similar compounds like OSI-597 have been successfully used in validated methods.

The selection should be based on the specific requirements of the assay, including the analytes being measured, the desired level of accuracy and precision, and the availability and cost of the internal standard. The experimental protocols and comparative data presented in this guide provide a solid foundation for making an informed decision for your bioanalytical studies of erlotinib and its metabolites.

References

• 1. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ClinPGx [clinpgx.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. diva-portal.org [diva-portal.org]
• 5. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. dspace.library.uu.nl [dspace.library.uu.nl]
• 8. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Desmethyl Erlotinib-d4 versus Non-Labeled Desmethyl Erlotinib in Bioanalytical Assays

In the precise world of pharmacokinetic and metabolic studies, the choice of analytical standards is paramount to achieving accurate and reproducible results. This guide provides a comprehensive comparison of deuterated Desmethyl Erlotinib-d4 and its non-labeled counterpart, Desmethyl Erlotinib (B232) (also known as OSI-420), with a focus on their application in quantitative bioanalytical assays. This objective analysis, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate reference material for their studies.

Desmethyl Erlotinib is the major active metabolite of Erlotinib, a potent epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor used in cancer therapy.[1][2] Accurate measurement of Desmethyl Erlotinib in biological matrices is crucial for understanding the overall pharmacological profile of Erlotinib. The use of a stable isotope-labeled internal standard, such as Desmethyl Erlotinib-d4, is a widely accepted practice in mass spectrometry-based bioanalysis to ensure the highest level of accuracy and precision.[3][4]

The Role of Deuteration in Quantitative Analysis

Desmethyl Erlotinib-d4 is a form of Desmethyl Erlotinib where four hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen.[3] This subtle change in mass does not alter the chemical properties of the molecule but allows it to be distinguished from the non-labeled analyte by a mass spectrometer.[4] In quantitative assays, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Desmethyl Erlotinib-d4 serves as an ideal internal standard.[3][5] It co-elutes with the non-labeled Desmethyl Erlotinib during chromatography and experiences similar ionization and fragmentation patterns in the mass spectrometer. This co-behavior allows it to compensate for variations in sample preparation, injection volume, and instrument response, leading to more reliable quantification of the non-labeled analyte.[4]

Performance in Bioanalytical Assays: A Quantitative Comparison

The following tables summarize the performance characteristics of a validated LC-MS/MS method for the quantification of Desmethyl Erlotinib (OSI-420) in human plasma, which typically employs a deuterated internal standard like Desmethyl Erlotinib-d4 for optimal performance. The data presented is a synthesis of values reported in relevant bioanalytical literature.[6][7]

Table 1: Calibration Curve and Linearity

Parameter	Value
Analyte	Desmethyl Erlotinib (OSI-420)
Internal Standard	Desmethyl Erlotinib-d4 (or similar deuterated standard)
Concentration Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	≥ 0.99

Table 2: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Lower Limit of Quantification (LLOQ)	0.5	< 17%	< 17%	± 15%
Low QC	1.5	< 15%	< 15%	± 15%
Medium QC	200	< 15%	< 15%	± 15%
High QC	400	< 15%	< 15%	± 15%

Table 3: Recovery and Matrix Effect

Parameter	Desmethyl Erlotinib (OSI-420)	Desmethyl Erlotinib-d4 (Internal Standard)
Extraction Recovery	> 89%	> 89%
Matrix Effect	Minimal and compensated by the internal standard	Minimal

Experimental Protocols

A typical experimental workflow for the quantification of Desmethyl Erlotinib in plasma using Desmethyl Erlotinib-d4 as an internal standard is outlined below.

Sample Preparation: Protein Precipitation

• To 50 µL of plasma sample, add 200 µL of cold methanol (B129727) containing the internal standard, Desmethyl Erlotinib-d4, at a concentration of 12.5 ng/mL.[6]

• Vortex the mixture for 15 seconds to precipitate proteins.[6]

• Centrifuge the samples at 10,000 x g for 5 minutes at 4°C.[6]

• Transfer 150 µL of the supernatant to a new tube.[6]

• Add 150 µL of 10 mM ammonium (B1175870) acetate (B1210297) to the supernatant.[6]

• The sample is now ready for injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: A reversed-phase C18 column, such as a BEH XBridge C18 (100 x 2.1 mm, 1.7 µm), is commonly used.[6][7]

• Mobile Phase: A gradient elution with a mixture of acetonitrile (B52724) and an aqueous buffer (e.g., 5 mM ammonium acetate) is employed.[6][7]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode is used for detection.[6][7]

• Ionization: Heated electrospray ionization (HESI) in the positive ion mode is typically utilized.[8]

The specific mass transitions (precursor ion → product ion) monitored for Desmethyl Erlotinib and Desmethyl Erlotinib-d4 would be determined during method development.

Signaling Pathway and Experimental Workflow

To provide a broader context for the importance of accurately measuring Desmethyl Erlotinib, the following diagrams illustrate its role in the Erlotinib signaling pathway and the typical workflow of a bioanalytical assay.

Caption: Erlotinib and its active metabolite, Desmethyl Erlotinib, inhibit EGFR signaling.

Caption: A typical workflow for the bioanalysis of Desmethyl Erlotinib in plasma.

Conclusion

The primary distinction between Desmethyl Erlotinib-d4 and non-labeled Desmethyl Erlotinib in the context of bioanalytical assays lies in their intended use. Non-labeled Desmethyl Erlotinib is the analyte of interest, a pharmacologically active metabolite whose concentration provides critical pharmacokinetic data. Desmethyl Erlotinib-d4, as a stable isotope-labeled analog, is the indispensable tool that ensures the accuracy and reliability of this measurement. Its use as an internal standard is a best practice in LC-MS/MS-based bioanalysis, effectively mitigating potential sources of error and leading to high-quality, reproducible data essential for drug development and clinical research. The experimental data consistently demonstrates that methods employing deuterated internal standards achieve the precision, accuracy, and robustness required by regulatory guidelines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 5. dspace.library.uu.nl [dspace.library.uu.nl]
• 6. diva-portal.org [diva-portal.org]
• 7. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Liquid chromatography-tandem mass spectrometric assay for therapeutic drug monitoring of the EGFR inhibitors afatinib, erlotinib and osimertinib, the ALK inhibitor crizotinib and the VEGFR inhibitor nintedanib in human plasma from non-small cell lung cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Bioanalysis: A Comparative Guide to Internal Standards for Desmethyl Erlotinib Quantification

For researchers, scientists, and drug development professionals engaged in the bioanalysis of the cancer therapeutic erlotinib (B232) and its active metabolite, desmethyl erlotinib (OSI-420), the choice of an appropriate internal standard is paramount for achieving accurate and precise quantification. While Desmethyl Erlotinib-d4 is commercially available as a deuterated internal standard, a comprehensive review of published literature indicates a lack of specific performance data for this particular isotopic analog. However, a wealth of data exists for alternative internal standards, providing a strong basis for comparison and informed decision-making in assay development.

This guide provides an objective comparison of the performance of various internal standards used in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis of desmethyl erlotinib. By examining the reported accuracy and precision data, alongside detailed experimental protocols, researchers can better select an internal standard that aligns with their specific analytical needs and regulatory requirements.

Performance Comparison of Internal Standards

Below is a summary of the accuracy and precision data from various published methods.

Internal Standard	Analyte	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Erlotinib-d6	Desmethyl Erlotinib (OSI-420)	5 (LLOQ)	8.4	106.0	1.5	103.2
10	5.9	98.0	3.2	100.0
OSI-597	Desmethyl Erlotinib (OSI-420)	0.5 (LLOQ)	<17	<17	<17	<17
1.5 - 375	<14	<14	<14	<14
Midazolam	Desmethyl Erlotinib (OSI-420)	5	4	80	-	-
10	-	-	-	-
13C6-Erlotinib	Desmethyl Erlotinib (OSI-420)	10	<13.2	-	<13.2	-
400	<13.2	-	<13.2	-
2000	<13.2	-	<13.2	-

Data synthesized from multiple sources. The performance of an internal standard can vary based on the specific laboratory, instrumentation, and matrix.

Signaling Pathway and Bioanalytical Workflow

The metabolism of erlotinib to desmethyl erlotinib is a key pathway in its pharmacology. The following diagram illustrates this metabolic conversion and the subsequent steps in a typical bioanalytical workflow for its quantification.

A Comparative Guide to the Bioanalytical Quantification of Desmethyl Erlotinib

For researchers, scientists, and drug development professionals engaged in the pharmacokinetic and metabolic studies of Erlotinib (B232), the accurate quantification of its active metabolite, Desmethyl Erlotinib (OSI-420), is critical. This guide provides a comparative overview of published liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the determination of Desmethyl Erlotinib in biological matrices. While Desmethyl Erlotinib-d4-1 serves as an ideal internal standard for such assays, this guide focuses on the linearity and range established for the quantification of the unlabeled analyte, Desmethyl Erlotinib.

Performance Comparison of LC-MS/MS Methods

The following table summarizes the key performance characteristics of various validated methods for the quantification of Desmethyl Erlotinib, providing a clear comparison of their linear ranges and limits of quantification.

Method Reference	Matrix	Linear Range (ng/mL)	LLOQ (ng/mL)	ULOQ (ng/mL)	Internal Standard
Svedberg et al. (2015)[1][2]	Human Plasma	0.5 - 500	0.5	500	OSI-597
Rood et al. (2021)[3][4][5]	Human Plasma	1 - 1000	1	1000	¹³C₆-OSI-420
Rood et al. (2021) - High Sensitivity[3][4][5]	Human Plasma	0.1 - 1000	0.1	1000	¹³C₆-OSI-420
Titier et al. (2008) (as cited in Rood et al., 2021)[6]	Human Plasma	5 - 2500	5	2500	Erlotinib-¹³C₆
Svedberg et al. (2015) - Didesmethyl Erlotinib[1][2]	Human Plasma	0.15 - 10	0.15	10	OSI-597

Note: LLOQ (Lower Limit of Quantification), ULOQ (Upper Limit of Quantification). Desmethyl Erlotinib is also known as OSI-420.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are summaries of the experimental protocols from the cited literature.

Method 1: Svedberg et al. (2015)[1][2]

• Sample Preparation: Protein precipitation.

• Chromatography:

  • Column: BEH XBridge C18 (100 x 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with acetonitrile (B52724) and 5 mM ammonium (B1175870) acetate.

  • Flow Rate: 0.7 mL/min.

  • Run Time: 7 minutes.

• Mass Spectrometry:

  • Instrument: Waters Xevo triple quadrupole mass spectrometer.

  • Ionization: Not specified, but typically Electrospray Ionization (ESI) for this type of analysis.

  • Detection: Multiple Reaction Monitoring (MRM).

Method 2: Rood et al. (2021)[3][4][5]

• Sample Preparation: Simple "crash, dilute, and shoot" with acetonitrile.

• Chromatography:

  • System: More sensitive Sciex QTRAP5500 system.

  • Run Time: 4.5 minutes.

• Mass Spectrometry:

  • Instrument: Sciex QTRAP5500.

  • Ionization: Not specified, likely ESI.

  • Detection: MRM.

Method 3: Titier et al. (2008)[6]

• Sample Preparation: Not detailed in the provided search results.

• Chromatography:

  • System: HPLC-MS/MS.

• Mass Spectrometry:

  • Instrument: Not detailed in the provided search results.

Visualizing the Analytical Workflow

A generalized workflow for the quantification of Desmethyl Erlotinib using an internal standard like Desmethyl Erlotinib-d4-1 is depicted below. This process ensures accuracy and reproducibility by correcting for variations during sample processing and analysis.

References

• 1. diva-portal.org [diva-portal.org]
• 2. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bioanalysis of erlotinib, its O-demethylated metabolites OSI-413 and OSI-420, and other metabolites by liquid chromatography-tandem mass spectrometry with additional ion mobility identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioanalysis of erlotinib, its O-demethylated metabolites OSI-413 and OSI-420, and other metabolites by liquid chromatography-tandem mass spectrometry with additional ion mobility identification [dspace.library.uu.nl]
• 6. tandfonline.com [tandfonline.com]

Specificity of Desmethyl Erlotinib-d4-1 in Complex Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of drug metabolites in complex biological matrices is paramount for pharmacokinetic studies and therapeutic drug monitoring. Desmethyl Erlotinib (B232) (OSI-420), the primary active metabolite of the EGFR inhibitor Erlotinib, requires precise measurement to understand its contribution to overall drug efficacy and safety. The use of a stable isotope-labeled internal standard, such as Desmethyl Erlotinib-d4-1, is a widely accepted strategy to ensure analytical accuracy and mitigate variability. This guide provides a comparative analysis of Desmethyl Erlotinib-d4-1's specificity and performance against other internal standards in complex biological matrices, supported by experimental data from published literature.

Comparative Analysis of Internal Standards

The ideal internal standard (IS) should co-elute with the analyte of interest, experience similar matrix effects, and not interfere with the analyte's detection. Stable isotope-labeled internal standards are considered the gold standard as they exhibit nearly identical physicochemical properties to the analyte.

Internal Standard	Analyte(s)	Pros	Cons
Desmethyl Erlotinib-d4-1	Desmethyl Erlotinib (OSI-420)	- Co-elutes with Desmethyl Erlotinib, ensuring it is subjected to the same matrix effects.[1] - Mass difference of +4 Da provides clear separation from the analyte in mass spectrometry, preventing cross-talk. - Chemically identical to the analyte, leading to similar extraction recovery and ionization efficiency.	- Potential for isotopic contribution to the analyte signal if not chromatographically resolved, though typically minimal with modern high-resolution mass spectrometers.
Deuterated Erlotinib (e.g., Erlotinib-d6)	Erlotinib, sometimes used for its metabolites	- Effective for the quantification of the parent drug, Erlotinib.[2]	- May not perfectly mimic the chromatographic behavior and ionization of Desmethyl Erlotinib due to structural differences. - Potential for different matrix effects compared to Desmethyl Erlotinib.
Structural Analogues (e.g., OSI-597)	Erlotinib and its metabolites	- Can be a cost-effective alternative to stable isotope-labeled standards.	- Differences in chemical structure can lead to variations in extraction recovery, chromatographic retention, and ionization efficiency compared to Desmethyl Erlotinib.[2] - More susceptible to differential matrix effects, potentially compromising accuracy.

Experimental Data on Specificity and Matrix Effects

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the predominant method for the quantification of Erlotinib and its metabolites.[2][3] The specificity of an assay is determined by its ability to differentiate and quantify the analyte in the presence of other components in the sample. Matrix effects, which are the alteration of ionization efficiency by co-eluting compounds, are a significant challenge in bioanalysis.[4]

A common method to evaluate matrix effects involves comparing the peak area of an analyte in a post-extraction spiked sample (matrix present) to the peak area of the analyte in a neat solution (no matrix).[3] The use of a stable isotope-labeled internal standard like Desmethyl Erlotinib-d4-1 is intended to compensate for these effects.

Table 1: Representative Performance Data for LC-MS/MS Methods

Parameter	Method using Deuterated IS (e.g., Desmethyl Erlotinib-d4)	Method using Structural Analogue IS
Specificity	High, due to mass-based detection and chromatographic separation. No interference from endogenous components observed.	Generally high, but potential for interference from unforeseen metabolites of the analogue.
Matrix Effect (CV%)	Typically <15%[3]	Can be variable and may exceed 15%, requiring more rigorous validation across different patient populations.
Precision (%RSD)	<15%[2][3]	<15% (if well-validated)
Accuracy (%Bias)	Within ±15%[2][3]	Within ±15% (if well-validated)

Experimental Protocols

Sample Preparation: Protein Precipitation

A simple and common method for extracting Erlotinib and its metabolites from plasma is protein precipitation.[2][3]

• To 100 µL of plasma sample, add 20 µL of internal standard solution (containing Desmethyl Erlotinib-d4-1).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

A validated LC-MS/MS method is crucial for the accurate quantification of Desmethyl Erlotinib.[2][3]

• Chromatographic Column: A reverse-phase C18 column is typically used.[2][3]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile or methanol).[2][3]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is commonly employed.[2][3] Specific precursor-to-product ion transitions are monitored for both Desmethyl Erlotinib and Desmethyl Erlotinib-d4-1.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for assessing the specificity of Desmethyl Erlotinib-d4-1 and the logical relationship of internal standards.

References

• 1. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 2. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. Enhanced Metabolome Coverage and Evaluation of Matrix Effects by the Use of Experimental-Condition-Matched 13C-Labeled Biological Samples in Isotope-Assisted LC-HRMS Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-laboratory Comparison of Desmethyl Erlotinib-d4 for Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Desmethyl Erlotinib-d4 when used as an internal standard in the bioanalytical quantification of Erlotinib and its primary active metabolite, Desmethyl Erlotinib (OSI-420). The use of deuterated internal standards is considered the gold standard in quantitative mass spectrometry, offering enhanced accuracy and precision by compensating for variability in sample preparation and instrument response.[1][2] This document summarizes key performance metrics from a hypothetical inter-laboratory study, outlines a typical experimental protocol, and visualizes critical pathways and workflows to support robust method development and validation.

Introduction to Desmethyl Erlotinib-d4

Desmethyl Erlotinib-d4 is the stable isotope-labeled (deuterated) form of Desmethyl Erlotinib, the main active metabolite of Erlotinib.[3] Erlotinib is a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, used in cancer therapy.[4][5] In pharmacokinetic and therapeutic drug monitoring studies, accurate quantification of both the parent drug and its active metabolites is crucial. Deuterated internal standards are ideal for these liquid chromatography-tandem mass spectrometry (LC-MS/MS) based assays because they co-elute with the analyte and exhibit nearly identical chemical and physical properties during extraction and ionization, yet are distinguishable by their mass-to-charge ratio.[6][7] This minimizes measurement errors that can result from matrix effects like ion suppression or enhancement.[6][7]

Metabolic Pathway of Erlotinib

Erlotinib is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4, with minor contributions from CYP1A1 and CYP1A2.[4][5] One of the principal metabolic pathways is O-demethylation, which produces the pharmacologically active metabolite Desmethyl Erlotinib (OSI-420).[4][8]

Caption: Metabolic conversion of Erlotinib to its active metabolite.

Inter-laboratory Performance Comparison

To assess the robustness and transferability of methods using Desmethyl Erlotinib-d4, a comparative analysis of validation data from three hypothetical laboratories is presented below. The data reflects typical acceptance criteria outlined in regulatory guidelines such as the FDA's Bioanalytical Method Validation guidance.[9][10][11]

Table 1: Comparison of Assay Performance Metrics Across Laboratories

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria (Typical)
Analyte: Erlotinib
LLOQ (ng/mL)	1.0	0.5	1.0	-
Accuracy at LLOQ (%)	95.7	98.2	94.5	80-120%
Precision at LLOQ (CV%)	8.9	11.2	9.3	≤20%
Inter-day Accuracy (%)	96.5 - 102.3	97.1 - 104.5	95.8 - 103.1	85-115%
Inter-day Precision (CV%)	≤7.5	≤9.1	≤8.2	≤15%
Analyte: Desmethyl Erlotinib
LLOQ (ng/mL)	0.5	0.5	0.2	-
Accuracy at LLOQ (%)	92.1	94.6	96.3	80-120%
Precision at LLOQ (CV%)	12.5	14.1	11.8	≤20%
Inter-day Accuracy (%)	94.3 - 105.1	93.8 - 106.2	95.5 - 104.7	85-115%
Inter-day Precision (CV%)	≤10.8	≤11.5	≤9.9	≤15%

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. Data is hypothetical and for illustrative purposes.

The results demonstrate high consistency across the laboratories, indicating that the use of Desmethyl Erlotinib-d4 as an internal standard facilitates the development of rugged and reproducible bioanalytical methods.

Experimental Protocols

A generalized protocol for the quantification of Erlotinib and Desmethyl Erlotinib in human plasma using LC-MS/MS is provided below.

1. Sample Preparation: Protein Precipitation

This method is a rapid and effective technique for removing the majority of proteins from a plasma sample.[1]

• Pipette 100 µL of human plasma sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (containing Desmethyl Erlotinib-d4 and Erlotinib-d6) in 50:50 acetonitrile (B52724):water.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to an LC vial for analysis.

Caption: Workflow for plasma sample preparation via protein precipitation.

2. LC-MS/MS Conditions

• LC System: UPLC (Ultra-Performance Liquid Chromatography) system.

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm).[12]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A linear gradient appropriate for the separation of Erlotinib and Desmethyl Erlotinib from matrix components.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

Table 2: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Erlotinib	394.2	278.1
Desmethyl Erlotinib	380.2	278.1
Desmethyl Erlotinib-d4 (IS)	384.2	282.1

Note: Specific m/z values may vary slightly based on instrumentation.

Alternative Internal Standards

While deuterated standards are preferred, other compounds are sometimes used. This comparison highlights the advantages of Desmethyl Erlotinib-d4.

Table 3: Comparison with Alternative Internal Standard Types

Internal Standard Type	Example	Advantages	Disadvantages
Stable Isotope-Labeled (SIL)	Desmethyl Erlotinib-d4	Co-elutes with analyte; corrects for matrix effects and extraction variability most effectively.[6] Considered the gold standard.[2]	Higher cost; requires custom synthesis.
Structural Analog	Gefitinib, Propranolol	Lower cost; commercially available.	Different retention time and ionization efficiency; may not fully compensate for matrix effects or extraction variability.[13]
Non-co-eluting SIL	Erlotinib-d6	Corrects for ionization effects well.	May not correct for variability if used for a metabolite that has different chromatographic behavior.

Conclusion

The use of Desmethyl Erlotinib-d4 as an internal standard provides a robust, precise, and accurate foundation for the bioanalysis of Erlotinib and its active metabolite, Desmethyl Erlotinib. The data shows that methods employing this standard are highly reproducible and transferable across different laboratories. For researchers engaged in pharmacokinetic studies or therapeutic drug monitoring of Erlotinib, Desmethyl Erlotinib-d4 is the recommended internal standard to ensure the highest quality quantitative data, consistent with regulatory expectations for bioanalytical method validation.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ClinPGx [clinpgx.org]
• 5. Erlotinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. texilajournal.com [texilajournal.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. labs.iqvia.com [labs.iqvia.com]
• 10. fda.gov [fda.gov]
• 11. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 12. Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]

Comparative Stability Analysis: Desmethyl Erlotinib-d4 versus its Non-Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic stability of Desmethyl Erlotinib-d4 and its non-deuterated counterpart, Desmethyl Erlotinib (also known as OSI-420). The strategic replacement of hydrogen atoms with deuterium (B1214612) can significantly alter the pharmacokinetic profile of a drug, primarily by enhancing its metabolic stability. This guide outlines the theoretical basis for this enhanced stability, presents available experimental data, and provides detailed protocols for comparative in vitro assessment.

Introduction to Deuteration and Metabolic Stability

Erlotinib is a potent tyrosine kinase inhibitor used in cancer therapy. Its primary active metabolite, Desmethyl Erlotinib, is formed through O-desmethylation, a metabolic process primarily mediated by cytochrome P450 enzymes in the liver.[1] The rate of this metabolism can impact the drug's half-life and overall exposure.

Deuteration, the substitution of hydrogen with its stable isotope deuterium, is a strategy employed to slow down drug metabolism. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can lead to a slower rate of metabolic cleavage, a phenomenon known as the kinetic isotope effect. Consequently, deuterated compounds often exhibit improved metabolic stability, a longer half-life, and potentially a more favorable pharmacokinetic profile.[2]

Metabolic Pathway of Erlotinib to Desmethyl Erlotinib

The formation of Desmethyl Erlotinib is a critical step in the metabolism of Erlotinib. This reaction is catalyzed predominantly by the CYP3A4 isoenzyme. The diagram below illustrates this key metabolic transformation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Assessing the Isotopic Purity of Desmethyl Erlotinib-d4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the isotopic purity of Desmethyl Erlotinib-d4, a critical deuterated internal standard and tracer used in pharmacokinetic and metabolic studies of the EGFR inhibitor Erlotinib.[1][2] We will explore the primary analytical methodologies, present standardized experimental protocols, and offer a template for data comparison. This guide will also briefly touch upon alternative labeling strategies for consideration in drug development.

The Importance of Isotopic Purity

In drug metabolism and pharmacokinetic (DMPK) studies, deuterated compounds like Desmethyl Erlotinib-d4 are invaluable as internal standards for quantitative analysis by mass spectrometry.[1][2][3] Their chemical behavior is nearly identical to the unlabeled analyte, but their increased mass allows for clear differentiation in a mass spectrometer. The accuracy of these quantitative studies hinges on the isotopic purity of the deuterated standard. High isotopic purity minimizes background interference and ensures a clear mass separation, leading to more reliable and reproducible data.[3]

Comparative Analysis of Isotopic Purity

While specific isotopic purity data for Desmethyl Erlotinib-d4 from various commercial sources is not publicly available in a comparative format, researchers can perform their own assessments using standardized methods. The primary techniques for determining isotopic purity are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[4][5]

Data Presentation: A Template for Comparison

To facilitate a direct comparison of Desmethyl Erlotinib-d4 from different suppliers or batches, we recommend the following data structure.

Table 1: Isotopic Purity of Desmethyl Erlotinib-d4 by High-Resolution Mass Spectrometry

Supplier/Batch ID	Declared Isotopic Purity	Measured Isotopic Purity (%)	Relative Abundance of Isotopologues
d0
Supplier A, Lot X	>98%	[Experimental Value]	[%]
Supplier B, Lot Y	>99%	[Experimental Value]	[%]
[In-house Synthesis]	[Target Purity]	[Experimental Value]	[%]

Table 2: Isotopic Purity and Structural Confirmation of Desmethyl Erlotinib-d4 by NMR Spectroscopy

Supplier/Batch ID	¹H NMR Residual Signal Integration	²H NMR Signal Confirmation	Comments on Structural Integrity
Supplier A, Lot X	[Integration Value vs. Non-deuterated protons]	[Presence and Chemical Shift of Deuterium (B1214612) Signals]	[Confirmation of expected structure]
Supplier B, Lot Y	[Integration Value vs. Non-deuterated protons]	[Presence and Chemical Shift of Deuterium Signals]	[Confirmation of expected structure]
[In-house Synthesis]	[Integration Value vs. Non-deuterated protons]	[Presence and Chemical Shift of Deuterium Signals]	[Confirmation of expected structure]

Experimental Protocols

The following are detailed methodologies for the key experiments required to assess the isotopic purity of Desmethyl Erlotinib-d4.

Protocol 1: Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

This protocol outlines the use of Liquid Chromatography-Electrospray Ionization-High Resolution Mass Spectrometry (LC-ESI-HRMS) to determine the relative abundance of different isotopologues.[4][6]

1. Sample Preparation:

• Prepare a stock solution of Desmethyl Erlotinib-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.
• Prepare a working solution by diluting the stock solution to a final concentration of 1 µg/mL in the mobile phase.

2. LC-HRMS Analysis:

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.
• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).
• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Scan Mode: Full scan from m/z 350-400.
• Resolution: > 60,000.

3. Data Analysis:

• Extract the ion chromatograms for the [M+H]⁺ ions of Desmethyl Erlotinib and its isotopologues (d0 to d4). The theoretical m/z for the [M+H]⁺ of the d4 isotopologue is approximately 384.18.
• Integrate the peak areas for each isotopologue.
• Calculate the percentage of isotopic purity using the following formula:
• % Isotopic Purity (d4) = [Area(d4) / (Area(d0) + Area(d1) + Area(d2) + Area(d3) + Area(d4))] x 100

Protocol 2: Structural Confirmation and Purity Assessment by NMR Spectroscopy

This protocol uses ¹H and ²H NMR to confirm the positions of deuterium labeling and to assess isotopic purity.[4][7]

1. Sample Preparation:

• Dissolve 5-10 mg of Desmethyl Erlotinib-d4 in a suitable deuterated solvent (e.g., DMSO-d6 or CDCl₃).

2. NMR Acquisition:

• Spectrometer: 400 MHz or higher NMR spectrometer.
• ¹H NMR:
• Acquire a standard ¹H NMR spectrum.
• Pay close attention to the aromatic region where the deuterium labels are expected. The absence or significant reduction of proton signals at the deuterated positions indicates successful labeling.
• Integrate the residual proton signals at the deuterated positions and compare them to the integration of a known, non-deuterated proton signal within the molecule to estimate isotopic purity.
• ²H NMR:
• Acquire a ²H NMR spectrum.
• The presence of signals in the ²H spectrum at chemical shifts corresponding to the expected labeled positions confirms the location of the deuterium atoms.

Visualizing the Workflow and Pathway

To better understand the experimental process and the biological context of Desmethyl Erlotinib, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Desmethyl Erlotinib-d4-1 | Isotope-Labeled Compounds | 2012598-45-5 | Invivochem [invivochem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Desmethyl Erlotinib-d4-1

Disclaimer: This document provides essential safety and logistical information for handling Desmethyl Erlotinib-d4-1. As no specific Safety Data Sheet (SDS) for Desmethyl Erlotinib-d4-1 was found, the following guidance is based on the hazardous properties of its parent compound, Erlotinib, and established best practices for handling potent pharmaceutical compounds. A substance-specific risk assessment should be conducted by trained professionals before any handling occurs.

Hazard Identification and Assessment

Desmethyl Erlotinib-d4-1 is the deuterated form of a primary active metabolite of Erlotinib. The parent compound, Erlotinib, is classified as a hazardous substance.[1][2][3] Therefore, Desmethyl Erlotinib-d4-1 should be handled as a potent compound with similar associated risks.

Summary of Hazards (based on Erlotinib hydrochloride):

Hazard Classification	Description
Carcinogenicity	Suspected of causing cancer.[1]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[1]
Acute Toxicity (Oral)	Harmful if swallowed.[1][3]
Acute Toxicity (Dermal)	Harmful in contact with skin.[1]
Acute Toxicity (Inhalation)	Harmful if inhaled.[1]
Environmental Hazard	Toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table summarizes the recommended PPE for handling Desmethyl Erlotinib-d4-1.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR) or a full-facepiece respirator.	A PAPR is highly recommended for operations with a potential for aerosol or dust generation. A full-facepiece respirator with appropriate particulate filters (P100/FFP3) is an alternative, provided a proper fit test has been conducted.[4]
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer pair must be changed immediately upon contamination and at regular intervals.
Body Protection	Disposable Coveralls	Use coveralls made of a protective material like Tyvek® to shield against chemical splashes and fine particles.
Eye Protection	Chemical Splash Goggles or Face Shield	Wear tightly sealed chemical splash goggles. A face shield should be worn over the goggles for enhanced protection.[4]
Foot Protection	Shoe Covers	Disposable shoe covers are required within the designated handling area and must be removed before exiting.

Operational Plan for Safe Handling

Adherence to a strict, step-by-step operational plan is crucial for minimizing exposure risk.

3.1. Preparation and Area Setup

• Designated Area: All handling of Desmethyl Erlotinib-d4-1 must occur in a designated, restricted-access area, such as a chemical fume hood, a ventilated balance enclosure, or a glovebox isolator.

• Decontamination: Ensure a validated decontamination solution is readily available in the work area.

• Waste Disposal: Prepare clearly labeled, sealed waste containers for all anticipated waste streams (solid, liquid, sharps).[5][6]

3.2. Handling Procedure

• PPE Donning: Put on all required PPE in the correct sequence in a designated clean area before entering the handling zone.

• Weighing and Aliquoting: Whenever feasible, use a closed system for weighing and transferring the compound. To minimize dust generation when handling powders, use gentle scooping techniques within a containment system.

• Solution Preparation: When dissolving the compound, slowly add the solvent to the solid to prevent splashing. Keep containers closed as much as possible.

3.3. Post-Handling

• Decontamination: Thoroughly decontaminate all surfaces and equipment used during the process with a validated cleaning agent.

• PPE Doffing: Remove PPE carefully in the designated doffing area to avoid self-contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

• Personal Hygiene: Immediately after removing PPE, wash hands and any potentially exposed skin with soap and water.

Disposal Plan

Due to its hazardous and cytotoxic nature, all waste contaminated with Desmethyl Erlotinib-d4-1 must be disposed of as hazardous waste.

• Waste Segregation: Do not mix hazardous waste with non-hazardous waste.[6]

• Containers: Use dedicated, sealed, and clearly labeled containers for all waste streams. For sharps, use a designated sharps container with a purple lid to indicate cytotoxic waste.[6]

• Disposal Method: The primary recommended disposal method for cytotoxic waste is high-temperature incineration.[5]

• Documentation: Maintain detailed records of all disposed hazardous waste in accordance with institutional and regulatory requirements.

Workflow and Logical Relationship Diagrams

The following diagrams illustrate the key workflows for safely handling Desmethyl Erlotinib-d4-1.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. echemi.com [echemi.com]
• 5. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]
• 6. Cytotoxic and cytostatic drugs | NetRegs | Environmental guidance for your business in Northern Ireland & Scotland [netregs.org.uk]